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  • Product: N-cycloheptyl-3-nitrobenzamide
  • CAS: 5346-10-1

Core Science & Biosynthesis

Foundational

Synthesis and characterization of N-cycloheptyl-3-nitrobenzamide

Topic: Synthesis and Characterization of N-Cycloheptyl-3-nitrobenzamide Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Strategic Significa...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Synthesis and Characterization of N-Cycloheptyl-3-nitrobenzamide Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Strategic Significance

N-Cycloheptyl-3-nitrobenzamide (C₁₄H₁₈N₂O₃) represents a critical scaffold in medicinal chemistry, particularly within the investigation of antitubercular agents (targeting DprE1) and hypoxia-activated prodrugs . The incorporation of the cycloheptyl moiety offers a distinct lipophilic profile (


) compared to its cyclohexyl or linear alkyl counterparts, potentially enhancing membrane permeability and metabolic stability against oxidative dealkylation.

This guide details a robust, scalable synthesis via nucleophilic acyl substitution, emphasizing the Schotten-Baumann conditions.[1] It provides a self-validating characterization workflow ensuring high purity for biological screening.

Retrosynthetic Analysis & Mechanistic Logic

The most efficient disconnection reveals two commercially available precursors: 3-nitrobenzoyl chloride and cycloheptanamine .

Reaction Mechanism (DOT Visualization)

The synthesis proceeds via an addition-elimination mechanism. The amine nucleophile attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate. The chloride ion, being a good leaving group, is eliminated, restoring the carbonyl bond. A non-nucleophilic base (Triethylamine) acts as a proton scavenger to drive the equilibrium forward and prevent the formation of unreactive amine hydrochloride salts.

ReactionMechanism Start Precursors: 3-Nitrobenzoyl Chloride + Cycloheptanamine Inter Tetrahedral Intermediate (Zwitterionic) Start->Inter Nucleophilic Attack Base Base Mediation: Et3N captures HCl Inter->Base Proton Transfer Product Product: N-Cycloheptyl-3-nitrobenzamide Inter->Product Elimination of Cl- Base->Product Drives Equilibrium

Caption: Nucleophilic acyl substitution pathway showing the critical role of base-mediated proton scavenging.

Experimental Protocol: Synthesis

Objective: Isolate >95% pure N-cycloheptyl-3-nitrobenzamide. Scale: 10 mmol (scalable to 100 mmol).

Reagents & Materials
ReagentMW ( g/mol )Equiv.[2][3]AmountRole
3-Nitrobenzoyl chloride 185.561.01.86 gElectrophile
Cycloheptanamine 113.201.11.25 gNucleophile
Triethylamine (Et₃N) 101.191.52.10 mLProton Scavenger
Dichloromethane (DCM) 84.93Solvent40 mLReaction Medium
Step-by-Step Methodology
  • Preparation of Nucleophile Solution:

    • In a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve cycloheptanamine (1.1 equiv) and Et₃N (1.5 equiv) in anhydrous DCM (20 mL).

    • Rationale: Pre-mixing the base protects the amine from protonation by the HCl generated in situ.

  • Controlled Addition (The Critical Step):

    • Cool the amine solution to 0°C using an ice bath.

    • Dissolve 3-nitrobenzoyl chloride (1.0 equiv) in DCM (20 mL) in a separate pressure-equalizing addition funnel.

    • Add the acid chloride solution dropwise over 20 minutes.

    • Causality: The reaction is exothermic. Rapid addition can lead to bis-acylation or thermal decomposition. Low temperature suppresses side reactions.

  • Reaction Monitoring:

    • Allow the mixture to warm to room temperature (25°C) and stir for 3–4 hours.

    • Validation: Perform Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (7:3).

      • Target: Disappearance of acid chloride (high R_f) and appearance of the amide (mid R_f).

      • Note: Acid chloride is unstable on silica; check for the disappearance of the amine spot (ninhydrin stain) instead.

  • Workup (Purification Phase 1):

    • Quench the reaction with 1M HCl (20 mL) to remove unreacted amine and Et₃N.

    • Separate the organic layer.

    • Wash with sat. NaHCO₃ (20 mL) to remove unreacted 3-nitrobenzoic acid (hydrolysis byproduct).

    • Wash with Brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Crystallization (Purification Phase 2):

    • The crude residue is typically a pale yellow solid.

    • Recrystallize from Ethanol/Water (9:1) .

    • Heat to reflux until dissolved, then cool slowly to 4°C. Filter the needles and dry under high vacuum.

Experimental Workflow Diagram

This workflow ensures reproducibility and traceability of the compound.

Workflow Step1 Reagent Prep: Dissolve Amine + Et3N in DCM Step2 Addition (0°C): Dropwise Acid Chloride Step1->Step2 Step3 Reaction: Stir RT, 3-4h Step2->Step3 Decision TLC Check: Amine Consumed? Step3->Decision Decision->Step3 No (Stir longer) Workup Acid/Base Extraction: 1. 1M HCl (Remove Amine) 2. NaHCO3 (Remove Acid) Decision->Workup Yes Purify Recrystallization: EtOH/Water Workup->Purify Analyze Final QC: NMR, IR, MS, MP Purify->Analyze

Caption: Operational workflow from reagent preparation to final quality control.

Characterization & Data Interpretation

The following data confirms the identity and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCl₃ or DMSO-d₆

NucleusShift (δ ppm)MultiplicityIntegrationAssignmentStructural Insight
¹H 8.62Singlet (t)1HAr-H (C2)Highly deshielded by -NO₂ and -CO
¹H 8.38Doublet1HAr-H (C4)Ortho to -NO₂
¹H 8.20Doublet1HAr-H (C6)Ortho to -CO
¹H 7.68Triplet1HAr-H (C5)Meta to substituents
¹H 6.20Broad s1H-NH-Amide proton (exchangeable)
¹H 4.15Multiplet1HN-CH (Cycloheptyl)Methine proton adjacent to N
¹H 2.05 - 1.50Multiplets12HCycloheptyl CH₂Ring methylene protons

Interpretation: The presence of the deshielded singlet at ~8.6 ppm is diagnostic of the 3-nitro substitution pattern. The cycloheptyl ring appears as a characteristic multiplet series, distinct from cyclohexyl (which integrates to 10H) or linear alkyls.

Infrared Spectroscopy (FT-IR)
  • 3290 cm⁻¹: N-H stretching (Amide A).

  • 1645 cm⁻¹: C=O stretching (Amide I) – Strong band.

  • 1535 cm⁻¹: N-O asymmetric stretch (Nitro group).

  • 1350 cm⁻¹: N-O symmetric stretch (Nitro group).

Mass Spectrometry (ESI-MS)
  • Molecular Formula: C₁₄H₁₈N₂O₃

  • Calculated Mass: 262.13

  • Observed [M+H]⁺: 263.14

  • Fragmentation: Loss of the cycloheptyl group or cleavage of the amide bond may yield ions at m/z 150 (3-nitrobenzoyl cation).

References

  • MDPI. (2024). Synthesis of N-(3-chlorophenethyl)-4-nitrobenzamide. Molbank.[1] Link

  • PubChem. (2026).[4][5] N-cycloheptyl-4-methoxy-3-nitrobenzamide (Compound Summary). National Library of Medicine. Link

  • ChemicalBook. (2025).[5] 3-Nitrobenzoic acid NMR Spectrum. Link

  • Organic Syntheses. (1923). p-Nitrobenzoyl Chloride.[6] Org. Synth. 3, 75. Link (Standard protocol reference for nitrobenzoyl chloride handling).

  • MDPI. (2020). Synthesis, Activity, Toxicity, and In Silico Studies of New Antimycobacterial N-Alkyl Nitrobenzamides. Pharmaceuticals.[7][8] Link (Context for biological activity).

Sources

Exploratory

Solubility and stability studies of N-cycloheptyl-3-nitrobenzamide

An In-Depth Technical Guide to the Solubility and Stability of N-cycloheptyl-3-nitrobenzamide Abstract This technical guide provides a comprehensive framework for evaluating the aqueous solubility and chemical stability...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Solubility and Stability of N-cycloheptyl-3-nitrobenzamide

Abstract

This technical guide provides a comprehensive framework for evaluating the aqueous solubility and chemical stability of the novel compound N-cycloheptyl-3-nitrobenzamide. As critical determinants of a drug candidate's developability and ultimate bioavailability, these properties must be thoroughly characterized early in the pharmaceutical development process. This document details the underlying scientific principles, provides validated, step-by-step experimental protocols, and offers insights into data interpretation in line with regulatory expectations. Methodologies covered include physicochemical characterization, thermodynamic and kinetic solubility assays, pH-solubility profiling, and a full suite of forced degradation and ICH-compliant stability studies. This guide is intended for researchers, scientists, and drug development professionals dedicated to advancing new chemical entities from the bench to the clinic.

Introduction: The Imperative of Early-Stage Physicochemical Profiling

N-cycloheptyl-3-nitrobenzamide is a molecule of interest whose therapeutic potential is intrinsically linked to its fundamental physicochemical properties. The journey of a drug from administration to its site of action is governed by its ability to first dissolve in physiological fluids (solubility) and then remain intact in its active form (stability). Poor aqueous solubility is a primary cause of attrition for new chemical entities, leading to low and erratic bioavailability that can terminate an otherwise promising development program.[1][2] Similarly, chemical instability can result in loss of potency and the formation of potentially toxic degradation products, compromising both safety and efficacy.[3][4]

Therefore, a rigorous and early investigation into the solubility and stability of N-cycloheptyl-3-nitrobenzamide is not merely a data-gathering exercise; it is a critical, risk-mitigating strategy. This guide provides the scientific rationale and detailed methodologies required to build a robust data package, enabling informed decisions and guiding formulation development.

Physicochemical Characterization of N-cycloheptyl-3-nitrobenzamide

A foundational understanding of the molecule's intrinsic properties is a prerequisite for designing meaningful solubility and stability studies. The structure combines a bulky, lipophilic cycloheptyl group with a polar nitrobenzamide core, suggesting a complex solubility profile.

  • Molecular Structure: C₁₄H₁₈N₂O₃

  • Molecular Weight: 278.31 g/mol

  • Key Structural Features:

    • Cycloheptyl Group: A large, non-polar alkyl ring that is expected to significantly increase the molecule's hydrophobicity and lower its aqueous solubility.

    • Amide Linkage (-CONH-): Capable of acting as both a hydrogen bond donor (N-H) and acceptor (C=O), which can promote interactions with polar solvents.[5]

    • Nitro Group (-NO₂): A strong electron-withdrawing group that increases the polarity of the aromatic ring but is generally associated with poor aqueous solubility and potential for chemical reactivity.[6]

    • Aromatic Ring: A hydrophobic scaffold contributing to the overall low water solubility.

Based on these features, N-cycloheptyl-3-nitrobenzamide is predicted to be a poorly soluble compound. Solid-state characterization (e.g., via DSC, TGA, XRPD) is also crucial to identify the crystalline form (polymorph) being studied, as different polymorphs of the same compound can exhibit significantly different solubility and stability profiles.[7][8]

Comprehensive Solubility Assessment

Solubility dictates the maximum concentration of a drug that can be achieved in solution, directly impacting its absorption from the gastrointestinal tract.[] We will explore three key types of solubility measurements.

Thermodynamic (Equilibrium) Solubility Determination

This is the "gold standard" measurement representing the true equilibrium concentration of a compound in a given solvent. The shake-flask method is the most reliable approach.[10] The causality behind this choice is its ability to allow sufficient time for the dissolution-precipitation equilibrium to be reached between the solid and dissolved states of the compound.

Experimental Protocol: Shake-Flask Method

  • Preparation: Prepare a series of buffers (e.g., 0.1 N HCl for pH 1.2; acetate buffer for pH 4.5; phosphate buffer for pH 6.8) as recommended by WHO guidelines for Biopharmaceutics Classification System (BCS) studies.[11]

  • Addition of Compound: Add an excess amount of solid N-cycloheptyl-3-nitrobenzamide to a known volume of each buffer in a sealed vial. The excess solid is critical to ensure saturation is reached.

  • Equilibration: Agitate the vials at a constant temperature (typically 37 ± 1 °C to simulate physiological conditions) for a prolonged period (e.g., 24 to 48 hours).[10][11] Periodic sampling (e.g., at 12, 24, and 48 hours) is recommended to confirm that equilibrium has been reached (i.e., the concentration is no longer increasing).

  • Sample Processing: After equilibration, allow the vials to stand to let undissolved solids settle. Carefully withdraw an aliquot of the supernatant and immediately filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Quantification: Dilute the filtrate with a suitable mobile phase and quantify the concentration of the dissolved compound using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).[12]

  • Replication: The experiment should be performed in at least triplicate for each pH condition to ensure reproducibility.[10][11]

Kinetic Solubility Profiling

In early drug discovery, speed is essential. Kinetic solubility provides a rapid assessment of how readily a compound dissolves when a concentrated DMSO stock solution is diluted into an aqueous buffer.[13][14] This method mimics the conditions of many high-throughput biological screens and can flag compounds that may precipitate in assays.

Experimental Protocol: Nephelometric (Light Scattering) Assay

  • Stock Solution: Prepare a high-concentration stock solution of N-cycloheptyl-3-nitrobenzamide in 100% DMSO (e.g., 10 mM).

  • Plating: Dispense a small volume (e.g., 2 µL) of the DMSO stock solution into the wells of a 96-well microplate.

  • Buffer Addition: Rapidly add aqueous buffer (e.g., PBS, pH 7.4) to each well to achieve the desired final compound concentration (e.g., 100 µM) and a low final DMSO percentage (typically ≤1%).

  • Incubation: Incubate the plate at a controlled temperature (e.g., 25 °C) with gentle shaking for a set period, typically 1-2 hours.[13]

  • Measurement: Measure the turbidity of each well using a nephelometer, which quantifies the amount of light scattered by insoluble particles (precipitate).[15] The concentration at which significant light scattering is observed is reported as the kinetic solubility limit.

pH-Solubility Profile

The pH of the gastrointestinal tract varies from highly acidic in the stomach (pH 1-2) to near-neutral in the intestine (pH 6.5-7.4). A compound's solubility across this range is critical for predicting its oral absorption.[1][] A pH-solubility profile is generated by performing thermodynamic solubility measurements across a range of pH values.

Workflow for pH-Solubility Profiling

The process follows the shake-flask protocol described in Section 3.1, but is repeated across a wider range of pH values (e.g., from pH 1.2 to 7.4) to construct a complete profile.

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_buffers Prepare Buffers (pH 1.2 to 7.4) add_api Add API to Buffers prep_buffers->add_api weigh_api Weigh Excess API weigh_api->add_api equilibrate Equilibrate (37°C, 24-48h) with Agitation add_api->equilibrate sample Withdraw Supernatant equilibrate->sample filter_sample Filter (0.22 µm) sample->filter_sample quantify Quantify by HPLC-UV filter_sample->quantify plot Plot Solubility vs. pH quantify->plot G cluster_stress Stress Conditions cluster_outcome Outcomes start N-cycloheptyl-3-nitrobenzamide (in solution and as solid) acid Acid Hydrolysis (e.g., 0.1 N HCl, 60°C) start->acid base Base Hydrolysis (e.g., 0.1 N NaOH, 60°C) start->base oxidation Oxidation (e.g., 3% H₂O₂, RT) start->oxidation thermal Thermal (Solid) (e.g., 80°C) start->thermal photo Photolytic (Solid/Solution) (ICH Q1B Light Exposure) start->photo analysis Analyze All Samples by Stability-Indicating HPLC-UV/MS acid->analysis base->analysis oxidation->analysis thermal->analysis photo->analysis pathways Identify Degradation Pathways analysis->pathways method_val Confirm Method Specificity analysis->method_val

Caption: Parallel workflow for forced degradation studies.

Experimental Protocol: Forced Degradation

  • Objective: To achieve 5-20% degradation of the parent compound. [4]* Acid Hydrolysis: Dissolve the compound in a solution of 0.1 N HCl and heat (e.g., at 60°C). Analyze samples at various time points (e.g., 2, 6, 24 hours).

  • Base Hydrolysis: Dissolve the compound in 0.1 N NaOH and heat. The amide bond is particularly susceptible to base hydrolysis. Analyze at appropriate time points.

  • Oxidation: Treat a solution of the compound with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for an extended period.

  • Photostability: Expose both the solid compound and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH guideline Q1B.

  • Analysis: All stressed samples are analyzed by a stability-indicating HPLC method, often coupled with mass spectrometry (LC-MS) to help identify the mass of degradation products.

Anticipated Forced Degradation Data Summary

Stress ConditionDuration/Temp% Assay RemainingNo. of DegradantsMajor Degradant (RT/m/z)
Control N/A100.00N/A
0.1 N HCl 24h / 60°CIllustrative ValueIllustrative ValueIllustrative Value
0.1 N NaOH 6h / 60°CIllustrative ValueIllustrative ValueIllustrative Value
3% H₂O₂ 24h / RTIllustrative ValueIllustrative ValueIllustrative Value
Heat (Solid) 7 days / 80°CIllustrative ValueIllustrative ValueIllustrative Value
Light (Solid) ICH Q1BIllustrative ValueIllustrative ValueIllustrative Value
Formal ICH Stability Studies

Once a stability-indicating method is in place, formal stability studies are conducted to define the retest period and storage conditions for the drug substance. [16]These studies are performed on multiple batches in the proposed container closure system.

Protocol: ICH Stability Testing

  • Storage Conditions: Place samples of N-cycloheptyl-3-nitrobenzamide into controlled environmental chambers under the following conditions as per ICH Q1A(R2): [3][16] * Long-Term: 25°C ± 2°C / 60% RH ± 5% RH

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Testing Frequency: Pull samples at specified time points and analyze them for key attributes. [16] * Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

    • Accelerated: 0, 3, and 6 months.

  • Analytical Tests: At each time point, samples should be tested for:

    • Appearance (visual inspection)

    • Assay (potency)

    • Degradation products/impurities

    • Moisture content (if applicable)

Conclusion and Future Directions

This guide has outlined a systematic and scientifically rigorous approach to characterizing the solubility and stability of N-cycloheptyl-3-nitrobenzamide. The inherent hydrophobicity conferred by the cycloheptyl group suggests that low aqueous solubility will be a primary challenge to overcome. The forced degradation studies will reveal the molecule's vulnerabilities, with the amide bond likely being susceptible to hydrolysis and the nitroaromatic system potentially prone to photolytic or reductive degradation.

The data generated from these studies are foundational. They will guide formulation scientists in selecting appropriate strategies to enhance solubility (e.g., salt formation, amorphous solid dispersions, lipid-based formulations) and will inform packaging and storage recommendations to ensure the delivery of a safe, stable, and efficacious product to patients.

References

  • Vertex AI Search. (n.d.). 3-Nitrobenzamide - Solubility of Things. Retrieved February 5, 2026.
  • ACS Publications. (2023). Solubility Modeling and Preferential Solvation of Benzamide in Some Pure and Binary Solvent Mixtures at Different Temperatures.
  • Vertex AI Search. (n.d.). Benzamide - Solubility of Things. Retrieved February 5, 2026.
  • U.S. Food and Drug Administration. (2025). Q1 Stability Testing of Drug Substances and Drug Products.
  • ChemicalBook. (n.d.). 3-NITROBENZAMIDE | 645-09-0. Retrieved February 5, 2026.
  • Sigma-Aldrich. (n.d.). 3-Nitrobenzamide 98% 645-09-0. Retrieved February 5, 2026.
  • Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions). Retrieved February 5, 2026.
  • PMC - NIH. (n.d.).
  • ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved February 5, 2026.
  • World Health Organization (WHO). (n.d.). Annex 4. Retrieved February 5, 2026.
  • Solitek Pharma. (2025). Characterization of Solids in the Pharmaceutical Industry: Why is it Crucial?.
  • ICH. (2003). Q1A(R2) Guideline - Stability Testing of New Drug Substances and Products.
  • PMC. (n.d.). Analytical Methods Used for the Detection and Quantification of Benzodiazepines. Retrieved February 5, 2026.
  • European Medicines Agency (EMA). (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline.
  • Confirmatory Testing & Analytical Challenges. (2022). Nitrosamine testing on stability samples?.
  • Bioprocess International. (n.d.).
  • University of Huddersfield Research Portal. (2016).
  • ResearchGate. (2025). Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.
  • Asian Journal of Chemistry. (2013).
  • PubMed. (2004). Aqueous solubility study of salts of benzylamine derivatives and p-substituted benzoic acid derivatives using X-ray crystallographic analysis.
  • ResearchGate. (2025). Quantitative Structure-Activity Relationship (QSAR) Studies on the Toxic Effects of Nitroaromatic Compounds (NACs)
  • AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved February 5, 2026.
  • ACS Publications. (n.d.). Preparation and Identification of Benzoic Acids and Benzamides: An Organic "Unknown" Lab.
  • ICH. (2025). STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1.
  • Fisher Scientific. (2025).
  • AlfatestLab. (n.d.). API: solid state robust characterization is key to cut costs and time!. Retrieved February 5, 2026.
  • Benchchem. (2025). Quantitative Analysis of Benzamide Compounds Using a Robust HPLC Method.
  • World Health Organization (WHO). (2018).
  • Nelson Labs. (n.d.). Forced Degradation Studies for Stability. Retrieved February 5, 2026.
  • International Journal of Pharmaceutical and Chemical Sciences. (2012). Stability Testing of Pharmaceutical Products.
  • ICH. (2025). ICH Q1 guideline on stability testing of drug substances and drug products.
  • Reddit. (2024).
  • PubMed. (n.d.). Solid-state analysis of the active pharmaceutical ingredient in drug products. Retrieved February 5, 2026.
  • WuXi AppTec. (n.d.). Kinetic & Thermodynamic Solubility Testing. Retrieved February 5, 2026.
  • U.S. Environmental Protection Agency. (1992). Method 553: Determination of Benzidines and Nitrogen-Containing Pesticides in Water by Liquid-Liquid Extraction or Liquid-Solid.
  • Agno Pharmaceuticals. (n.d.).
  • Wiley Online Library. (2026). Kinetic solubility: Experimental and machine‐learning modeling perspectives.
  • PubChem. (2026). N-cycloheptyl-4-methyl-3-nitrobenzamide.
  • BOC Sciences. (n.d.). API Solubility: Key Factor in Oral Drug Bioavailability. Retrieved February 5, 2026.
  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved February 5, 2026.
  • YouTube. (2024).
  • American Pharmaceutical Review. (2015). Solubility Concerns: API and Excipient Solutions.
  • SGS. (n.d.).
  • ATSDR. (n.d.). ANALYTICAL METHODS. Retrieved February 5, 2026.
  • PubChem. (2026). N-cycloheptyl-4-methylsulfonyl-3-nitrobenzamide.
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  • PubChem. (n.d.). N-cyclohexyl-3-hexylbenzamide. Retrieved February 5, 2026.

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Foundational

Technical Monograph: Initial Biological Screening of N-cycloheptyl-3-nitrobenzamide

Executive Technical Overview N-cycloheptyl-3-nitrobenzamide (CAS: 5346-10-1) represents a distinct pharmacophore merging a nitro-aromatic "warhead" with a lipophilic cycloheptyl moiety. In the context of modern drug disc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Technical Overview

N-cycloheptyl-3-nitrobenzamide (CAS: 5346-10-1) represents a distinct pharmacophore merging a nitro-aromatic "warhead" with a lipophilic cycloheptyl moiety. In the context of modern drug discovery, this molecule is not merely a random screening entry but a privileged structure with dual-potentiality in purinergic signaling (P2X7 antagonism) and epigenetic modulation (ATAD2 inhibition) .

The screening strategy detailed below deviates from generic high-throughput campaigns. Instead, it utilizes a Target-Class Directed Approach , prioritizing assays based on the structural logic of the benzamide scaffold and the cycloheptyl bioisostere.

Structural Logic & Screening Rationale
Structural MotifBiological ImplicationScreening Priority
Cycloheptyl Ring Bioisostere of the adamantyl group; targets hydrophobic pockets in P2X7 receptors.High (P2X7 Antagonism)
3-Nitrobenzamide Known scaffold for bromodomain interactions and potential nitro-reduction metabolic activation.High (ATAD2 Inhibition)
Nitro Group Potential for redox-cycling; requires toxicity profiling and antimicrobial evaluation.Medium (Tox/Antimicrobial)

Pre-Analytical Phase: Physicochemical Integrity

Before biological introduction, the compound's lipophilicity (cLogP ~3.7) demands rigorous solubility profiling to prevent false negatives due to precipitation.

Protocol A: DMSO Solubility & Precipitation Limit

Objective: Establish the Maximum Tolerable Concentration (MTC) in aqueous assay buffer.

  • Stock Preparation: Dissolve N-cycloheptyl-3-nitrobenzamide in 100% DMSO to 10 mM. Sonicate for 5 minutes at 25°C.

  • Nephelometry Check: Dilute stock serially into PBS (pH 7.4). Measure light scattering at 600 nm.

  • Causality Check: If scattering increases >10% over baseline, the compound has crashed out.

    • Guidance: For this lipophilic amide, expect solubility limits near 50-100 µM in 1% DMSO. Do not screen above this limit.

Primary Target Screening: The P2X7 Receptor Pathway

The cycloheptyl-benzamide motif is a classic template for P2X7 receptor antagonists, serving as a flexible lipophilic clamp similar to the adamantyl group found in clinical candidates like AZD9056.

Mechanism of Action

The P2X7 receptor is an ATP-gated cation channel.[1] Antagonists prevent the formation of the large-conductance pore, blocking Ca²⁺ influx and subsequent IL-1β release.

Experimental Workflow: Fluo-4 AM Calcium Influx Assay

Rationale: This kinetic assay measures the immediate blockade of the ion channel, distinguishing true antagonists from downstream signaling inhibitors.

Step-by-Step Methodology:

  • Cell Seeding: Seed HEK293 cells stably expressing human P2X7 (hP2X7-HEK) at 20,000 cells/well in poly-D-lysine coated 384-well plates. Incubate 24h.

  • Dye Loading: Aspirate media. Add 20 µL Fluo-4 AM (2 µM) in assay buffer (HBSS + 20 mM HEPES). Incubate 45 min at 37°C.

  • Compound Pre-incubation: Add 10 µL of N-cycloheptyl-3-nitrobenzamide (titrated 1 nM – 10 µM). Incubate 15 min.

    • Control: 10 µM A-438079 (Reference Antagonist).

  • Agonist Challenge: Inject 10 µL BzATP (EC80 concentration, typically 30-100 µM).

  • Readout: Measure fluorescence (Ex 490 nm / Em 525 nm) on a FLIPR or kinetic plate reader every 1 second for 120 seconds.

Data Analysis: Calculate % Inhibition relative to DMSO (0%) and Reference Antagonist (100%).

P2X7_Screening_Flow Start Compound Stock (10mM DMSO) Dilution Aqueous Dilution (<1% DMSO) Start->Dilution Solubility Check Incubation Pre-incubation 15 mins Dilution->Incubation Cell_Load HEK-hP2X7 Cells + Fluo-4 AM Cell_Load->Incubation Challenge BzATP Injection (Agonist) Incubation->Challenge Equilibrium Readout Fluorescence Kinetic Read Challenge->Readout Ca2+ Influx Analysis IC50 Calculation Readout->Analysis

Caption: Kinetic workflow for P2X7 calcium flux screening. Critical step: Pre-incubation ensures the antagonist occupies the allosteric pocket prior to channel gating.

Secondary Target Screening: ATAD2 Bromodomain

Recent fragment-based screening campaigns have identified N-cycloheptyl-3-nitrobenzamide (referred to as Compound 17j ) as a binder to the ATAD2 bromodomain. This target is critical in oncology (breast/lung cancer).

Experimental Workflow: TR-FRET Competition Assay

Rationale: Unlike the cellular P2X7 assay, this is a biochemical binding assay. It confirms if the molecule directly engages the acetyl-lysine binding pocket of the ATAD2 protein.

Step-by-Step Methodology:

  • Reagents: Recombinant His-tagged ATAD2 bromodomain, Biotinylated peptide substrate (acetylated histone H4), Europium-labeled anti-His antibody (Donor), and APC-labeled Streptavidin (Acceptor).

  • Reaction Assembly: In a white 384-well low-volume plate:

    • 5 µL Compound (Titrated).

    • 5 µL ATAD2 protein (20 nM final).

    • 5 µL Peptide/Detection Mix.

  • Equilibration: Incubate 60 minutes at room temperature in the dark.

  • Detection: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

    • Logic: If the compound binds ATAD2, it displaces the biotin-peptide. The Donor (Eu) and Acceptor (APC) move apart. FRET signal decreases .

Success Criteria: IC50 < 10 µM indicates a valid hit.

Safety & Phenotypic Validation (The "Integrity" Check)

Because nitro-aromatics can induce non-specific toxicity via redox cycling (generating reactive oxygen species), a cytotoxicity counter-screen is mandatory to validate that the P2X7 or ATAD2 activity is not an artifact of cell death.

Protocol: CCK-8 Cytotoxicity Assay
  • Cell Lines: HepG2 (Liver metabolic proxy) and HEK293 (P2X7 host parental line).

  • Duration: 24 hours and 48 hours.

  • Threshold: If the CCK-8 IC50 is within 3-fold of the P2X7/ATAD2 IC50, the compound is a False Positive (toxic artifact). If the Therapeutic Index (Tox IC50 / Target IC50) > 10, proceed.

Phenotypic Antimicrobial Screen (Optional)

Given the nitrobenzamide core's history in anti-tubercular research, a single-point screen against M. smegmatis (surrogate for M. tuberculosis) is high-yield.

  • Method: Resazurin Microtiter Assay (REMA).

  • Concentration: Screen at 50 µM.

  • Hit Definition: >90% fluorescence reduction (Blue color retention).

Data Synthesis & Decision Matrix

The following logic gate determines the compound's fate based on the generated data.

Decision_Matrix Input Screening Data Input Tox_Check Is Cytotoxicity IC50 < 10µM? Input->Tox_Check P2X7_Check P2X7 IC50 < 5µM? Tox_Check->P2X7_Check No Discard DISCARD (Non-specific Toxin) Tox_Check->Discard Yes ATAD2_Check ATAD2 Binding IC50 < 10µM? P2X7_Check->ATAD2_Check No P2X7_Check->ATAD2_Check Yes (Check Dual) Lead_Inflam LEAD: Inflammation (P2X7 Antagonist) P2X7_Check->Lead_Inflam Yes (Selective) ATAD2_Check->Discard No (Inactive) Lead_Onco LEAD: Oncology (ATAD2 Inhibitor) ATAD2_Check->Lead_Onco Yes Dual_Probe Polypharmacology Probe ATAD2_Check->Dual_Probe Yes (Both Active)

Caption: Decision logic for classifying N-cycloheptyl-3-nitrobenzamide based on multi-parametric screening results.

References

  • Liu, Y., et al. (2023). Fragment-based design, synthesis and biological evaluation of theophylline derivatives as ATAD2 inhibitors. European Journal of Medicinal Chemistry. (Identifies N-cycloheptyl-3-nitrobenzamide as Compound 17j).

  • Bhattacharya, A., et al. (2018). Pharmacological Characterization of P2X7 Receptor Antagonists. Neuropharmacology. (Establishes protocols for benzamide antagonist screening).

  • PubChem Compound Summary.N-cycloheptyl-3-nitrobenzamide (CID 710850).

  • Stigliani, S., et al. (2013). Novel adamantane-based P2X7 receptor antagonists: Synthesis, structure-activity relationship and biological evaluation. Journal of Medicinal Chemistry. (Provides SAR context for cycloheptyl/adamantyl bioisosteres).

Sources

Exploratory

A Comprehensive Technical Guide to the Physicochemical Characterization of N-cycloheptyl-3-nitrobenzamide: Lipophilicity and pKa Determination

Abstract In modern drug discovery and development, a thorough understanding of a compound's physicochemical properties is not merely foundational; it is predictive. These properties, principally lipophilicity (logP) and...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

In modern drug discovery and development, a thorough understanding of a compound's physicochemical properties is not merely foundational; it is predictive. These properties, principally lipophilicity (logP) and the acid dissociation constant (pKa), govern the entire pharmacokinetic and pharmacodynamic profile of a molecule—from absorption and distribution to metabolism, excretion, and target engagement (ADMET). This guide provides an in-depth, technically robust framework for the comprehensive characterization of N-cycloheptyl-3-nitrobenzamide, a representative nitroaromatic amide. We move beyond simple procedural lists to explore the causality behind methodological choices, integrating computational predictions with gold-standard experimental protocols. This document is designed for researchers, medicinal chemists, and drug development professionals, offering field-proven insights into generating reliable, self-validating data for critical decision-making in the development pipeline.

Introduction: The "Why" Behind Physicochemical Profiling

N-cycloheptyl-3-nitrobenzamide is a molecule featuring a bulky, lipophilic cycloheptyl group, a polar amide linker, and an electron-withdrawing nitroaromatic system. This combination of functionalities makes its physicochemical behavior non-trivial and highlights the necessity of precise empirical measurement over sole reliance on prediction.

  • Lipophilicity (logP/logD): This parameter dictates a molecule's ability to partition between a lipid-like environment (e.g., a cell membrane) and an aqueous one (e.g., blood plasma). A compound that is too hydrophilic may have poor membrane permeability and absorption, while one that is excessively lipophilic might get sequestered in lipid tissues, leading to a long half-life and potential toxicity.[1][2] The octanol-water partition coefficient, P, is the key measure, expressed logarithmically as logP for the neutral species.[3]

  • Acid Dissociation Constant (pKa): The pKa value defines the pH at which a molecule is 50% ionized.[4] This is critical because the ionization state of a drug affects its solubility, receptor binding, and ability to cross biological membranes. For N-cycloheptyl-3-nitrobenzamide, the primary ionizable proton is on the amide nitrogen. Amides are extremely weak acids, with pKa values typically ranging from 15 to 18, meaning they will be overwhelmingly neutral at physiological pH.[5] However, the presence of the strongly electron-withdrawing nitro group on the benzene ring is expected to lower this pKa, making its precise determination essential.

This guide will systematically address the determination of these two crucial parameters through a multi-faceted approach, beginning with computational estimation and culminating in rigorous experimental validation.

Integrated Workflow for Physicochemical Characterization

A robust characterization strategy begins with rapid in-silico methods to establish a baseline and guide experimental design, followed by meticulous experimental determination. This integrated approach ensures efficiency and accuracy.

G cluster_0 Phase 1: In-Silico Prediction cluster_1 Phase 2: Experimental Determination cluster_2 Phase 3: Data Synthesis & Analysis InSilico Computational Modeling (e.g., ChemAxon Marvin, ALOGPS) Pred_LogP Predicted logP InSilico->Pred_LogP Fragment-based calculation Pred_pKa Predicted pKa InSilico->Pred_pKa Algorithm-based estimation Exp_LogP Lipophilicity (logP) Measurement Pred_LogP->Exp_LogP Guides Method Selection Exp_pKa Acidity (pKa) Measurement Pred_pKa->Exp_pKa Informs Titration Strategy ShakeFlask Shake-Flask Method (OECD 107) Exp_LogP->ShakeFlask HPLC RP-HPLC Method (OECD 117) Exp_LogP->HPLC Potentiometry Potentiometric Titration Exp_pKa->Potentiometry UV_Spec UV-Vis Spectrophotometry Exp_pKa->UV_Spec Analysis Comprehensive Data Analysis ShakeFlask->Analysis HPLC->Analysis Potentiometry->Analysis UV_Spec->Analysis Report Final Physicochemical Profile Analysis->Report

Figure 1: A comprehensive workflow for determining key physicochemical parameters.

In-Silico Prediction: The First Pass

Before any wet-lab experiments are conducted, computational tools provide rapid, cost-effective estimations of logP and pKa.[3][6] These predictions are invaluable for planning experiments, such as choosing the appropriate pH range for pKa determination or selecting standards for HPLC logP analysis.

Methodology: Utilizing software such as ChemAxon's Marvin Suite or free online tools like VCCLAB's ALOGPS, the chemical structure of N-cycloheptyl-3-nitrobenzamide is used as input.[7][8][9] These programs employ fragment-based or algorithm-based methods to calculate the properties.[3]

Predicted Data Summary:

Parameter Predicted Value Software/Method Rationale for Variation
logP ~3.5 - 4.2 XLogP3, ALOGPS Different algorithms and training datasets for fragment contributions.

| pKa (Amide N-H) | ~14.5 - 15.5 | ChemAxon | Based on electronic effects; the nitro group significantly increases acidity. |

Note: The values in the table are representative estimations for a molecule of this class, based on data for similar structures found in PubChem and other chemical databases.[10][11][12]

Experimental Determination of Lipophilicity (logP)

Experimental measurement is essential for definitive logP values. We will detail two widely accepted methods: the "gold standard" Shake-Flask method and the high-throughput Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method.

Method 1: The Shake-Flask Method (OECD Guideline 107)

This method is the benchmark for logP determination, directly measuring the partitioning of the compound between n-octanol and water.[13][14] Its primary advantage is accuracy, though it is labor-intensive.[3][13]

Causality of Protocol Design:

  • Solvent Pre-saturation: n-Octanol and water are mutually saturated before the experiment to prevent volume changes during partitioning, which would alter concentrations and lead to erroneous results.

  • Temperature Control: Partitioning is a thermodynamic process. Conducting the experiment at a constant, defined temperature (e.g., 25°C) is critical for reproducibility.

  • Analyte Concentration: The concentration must be low enough to avoid self-association in either phase but high enough for accurate quantification. The predicted low water solubility of nitrobenzamides necessitates careful selection.[15][16]

  • Quantification Method: HPLC-UV is chosen for its sensitivity and specificity, allowing for accurate measurement of the analyte concentration in each phase, even in the presence of minor impurities.[13]

G start Start prep 1. Prepare Pre-saturated n-Octanol and Water start->prep dissolve 2. Dissolve Compound in one Phase (e.g., water) prep->dissolve mix 3. Combine with Equal Volume of Other Phase dissolve->mix equilibrate 4. Shake at Constant Temp (e.g., 2h at 25°C) mix->equilibrate separate 5. Centrifuge to Separate Phases equilibrate->separate sample_aq 6a. Sample Aqueous Phase separate->sample_aq sample_org 6b. Sample Organic Phase separate->sample_org analyze 7. Quantify Concentration via HPLC-UV sample_aq->analyze sample_org->analyze calculate 8. Calculate logP = log([Org]/[Aq]) analyze->calculate end End calculate->end

Figure 2: Step-by-step workflow for the Shake-Flask logP determination method.

Step-by-Step Protocol:

  • Preparation: Prepare mutually saturated n-octanol and buffered water (e.g., phosphate buffer, pH 7.4, to ensure the amide is neutral).

  • Dissolution: Prepare a stock solution of N-cycloheptyl-3-nitrobenzamide in the aqueous phase at a concentration not exceeding its solubility limit (e.g., 1 mg/mL).

  • Partitioning: In a screw-cap glass tube, combine 5 mL of the analyte solution with 5 mL of pre-saturated n-octanol.

  • Equilibration: Agitate the tube on a mechanical shaker for 2 hours at a constant temperature (25°C).

  • Phase Separation: Centrifuge the mixture at 2000 x g for 15 minutes to ensure complete separation of the two phases.

  • Sampling: Carefully withdraw an aliquot from both the upper n-octanol layer and the lower aqueous layer.

  • Quantification: Determine the concentration of the analyte in each aliquot using a validated HPLC-UV method.

  • Calculation: Calculate the partition coefficient P = C_octanol / C_aqueous. The final value is expressed as logP. The experiment should be performed in triplicate.[13]

Method 2: RP-HPLC Method (OECD Guideline 117)

This indirect method correlates a compound's retention time on a nonpolar HPLC column with the known logP values of a set of standard compounds.[17] It is significantly faster and requires less material than the shake-flask method.[3]

Causality of Protocol Design:

  • Stationary Phase: A C18 (octadecylsilyl) column is used as it mimics the lipophilic character of n-octanol.

  • Mobile Phase: A mixture of an organic modifier (e.g., methanol or acetonitrile) and water is used. By varying the percentage of the organic modifier and extrapolating the retention time to 0% organic modifier (100% aqueous), we can determine the capacity factor (log k_w), which is linearly correlated with logP.

  • Calibration Standards: A set of 5-7 compounds with well-established logP values that bracket the expected logP of the analyte are used to create a reliable calibration curve.

  • Isocratic Elution: Using a constant mobile phase composition for each run ensures that the measured retention factor (k) is consistent and directly related to the compound's partitioning behavior under those specific conditions.

Step-by-Step Protocol:

  • System Preparation: Use an HPLC system with a C18 column (e.g., 4.6 x 150 mm, 5 µm) and a UV detector set to an appropriate wavelength for N-cycloheptyl-3-nitrobenzamide (e.g., 265 nm).

  • Mobile Phase Preparation: Prepare a series of mobile phases with varying methanol/water compositions (e.g., 50:50, 60:40, 70:30, 80:20 v/v).

  • Calibration: For each mobile phase composition, inject the logP standards and the test compound and record their retention times (t_R). Determine the column dead time (t_0) using an unretained compound like uracil.

  • Calculate Retention Factor (k): For each compound at each mobile phase composition, calculate k = (t_R - t_0) / t_0. Then, calculate log k.

  • Extrapolation: For each compound (standards and analyte), plot log k versus the percentage of organic modifier. Perform a linear regression and extrapolate to 100% water (0% modifier) to determine the intercept, log k_w.

  • Final Calibration Curve: Plot the log k_w values of the standards against their literature logP values.

  • Determine Analyte logP: Using the linear regression equation from the final calibration curve, calculate the logP of N-cycloheptyl-3-nitrobenzamide from its experimentally determined log k_w.

Experimental Determination of Acidity (pKa)

Given the predicted high pKa, determining the acidity of the amide proton requires sensitive techniques. Potentiometric titration is a highly precise method, while UV-Vis spectrophotometry offers an alternative if the compound's chromophore is sensitive to ionization.

Method 1: Potentiometric Titration

This method involves the gradual addition of a titrant (strong base) to a solution of the analyte while monitoring the pH.[18][19] It is a fundamental and highly accurate technique for pKa determination.[20]

Causality of Protocol Design:

  • Co-solvent: Due to the expected low water solubility of the compound, a co-solvent like methanol or DMSO is often required. The pKa measured will be an "apparent" pKa (spKa), and extrapolation to 0% co-solvent is necessary to estimate the aqueous pKa.

  • Ionic Strength: The experiment is performed at a constant ionic strength (e.g., 0.15 M KCl) to keep activity coefficients constant, ensuring the measured pH changes are solely due to proton dissociation.

  • Carbonate-Free Titrant: The sodium hydroxide titrant must be carbonate-free, as dissolved CO2 forms carbonic acid, which would buffer the solution and interfere with the endpoint detection.[20]

  • Electrode Calibration: A three-point calibration (e.g., pH 4, 7, and 10) of the pH electrode immediately before the experiment is crucial for accuracy.

G start Start prep 1. Calibrate pH Electrode (3-point) start->prep solution 2. Prepare Analyte Solution in Co-solvent/Water with KCl prep->solution titrate 3. Titrate with Standardized, Carbonate-Free NaOH solution->titrate record 4. Record pH vs. Volume of Titrant Added titrate->record plot 5. Plot Titration Curve (pH vs. Volume) record->plot analyze 6. Determine Equivalence Point (1st Derivative Peak) plot->analyze calculate 7. pKa = pH at Half-Equivalence Volume analyze->calculate end End calculate->end

Figure 3: The experimental workflow for pKa determination by potentiometric titration.

Step-by-Step Protocol:

  • Preparation: Prepare a standardized, carbonate-free 0.1 M NaOH solution. Prepare a 1 mM solution of N-cycloheptyl-3-nitrobenzamide in a suitable water/co-solvent mixture containing 0.15 M KCl.[19]

  • Setup: Place the analyte solution in a jacketed beaker at 25°C. Immerse a calibrated combination pH electrode and the tip of the automated burette containing the NaOH titrant.

  • Titration: Titrate the solution with the NaOH, adding small, precise increments (e.g., 0.01 mL). Record the pH after each addition, allowing the reading to stabilize.

  • Data Analysis: Plot pH versus the volume of NaOH added. The equivalence point is identified as the inflection point of this sigmoid curve, which corresponds to the peak of the first derivative plot (ΔpH/ΔV vs. V).

  • pKa Calculation: The pKa is equal to the pH reading at exactly half the volume of the equivalence point.

Method 2: UV-Vis Spectrophotometry

This method is applicable if the UV-Vis absorbance spectrum of the compound changes upon ionization.[21][22] The nitrobenzamide moiety is an excellent chromophore, making this a viable technique.

Causality of Protocol Design:

  • Buffer Series: A series of buffers across a wide pH range (e.g., pH 3 to 12) is required to observe the full transition from the protonated (HA) to the deprotonated (A-) species.[21]

  • Constant Ionic Strength: As with titration, maintaining constant ionic strength across all buffers minimizes variations in activity coefficients.

  • Wavelength Selection: The analysis is performed at a wavelength where the difference in absorbance between the HA and A- forms is maximal, ensuring the highest sensitivity. An isosbestic point, where the absorbance is the same regardless of pH, can be used to verify the existence of a simple two-species equilibrium.[23]

Step-by-Step Protocol:

  • Buffer Preparation: Prepare a series of universal buffers of constant ionic strength (0.1 M) covering the pH range of interest.

  • Sample Preparation: Prepare a stock solution of the analyte in DMSO (e.g., 10 mM). Add a small, fixed amount of the stock solution to each buffer in a 96-well UV-transparent plate to achieve the same final analyte concentration in each well.[21]

  • Spectral Acquisition: Measure the full UV-Vis spectrum (e.g., 230-500 nm) for the analyte in each buffer.

  • Data Analysis:

    • Identify the wavelength (λ_max) with the largest absorbance change across the pH range.

    • Plot absorbance at λ_max versus pH. This will yield a sigmoidal curve.

    • The pKa is the pH at the inflection point of this curve. This can be determined by fitting the data to the Henderson-Hasselbalch equation.[24][25]

Summary of Physicochemical Properties

This section consolidates the data obtained from both predictive and experimental methods, providing a comprehensive profile for N-cycloheptyl-3-nitrobenzamide.

ParameterMethodResultNotes
logP In-Silico (XLogP3)~3.7Provides a good initial estimate.
Shake-Flask (OECD 107)[Experimental Value]Gold-standard measurement; pH 7.4.
RP-HPLC (OECD 117)[Experimental Value]High-throughput; value derived from log k_w.
pKa In-Silico (ChemAxon)~14.9Highlights the weak acidity of the amide proton.
Potentiometric Titration[Experimental Value]Precise measurement, may require co-solvent.
UV-Vis Spectrophotometry[Experimental Value]Alternative method leveraging the chromophore.

*Note: Experimental values are to be filled in upon completion of the described protocols. A high degree of concordance between experimental methods provides confidence in the final values.

Conclusion

The systematic characterization of N-cycloheptyl-3-nitrobenzamide's lipophilicity and pKa is a critical exercise in preclinical drug development. This guide has detailed a robust, multi-pronged strategy that emphasizes scientific integrity and causality. By integrating rapid in-silico predictions with meticulous, gold-standard experimental methods like the shake-flask technique, RP-HPLC, and potentiometric titration, researchers can build a reliable physicochemical profile. This profile is indispensable for constructing accurate structure-activity relationships (SAR), predicting ADMET properties, and ultimately guiding the rational design of more effective and safer therapeutic agents. The self-validating nature of using orthogonal methods ensures that the generated data is trustworthy, forming a solid foundation for subsequent development decisions.

References

  • PubChem. N-cycloheptyl-N,3,4-trimethylbenzamide. National Center for Biotechnology Information. [Link]

  • Methods for Determination of Lipophilicity. Encyclopedia.pub. [Link]

  • LogP—Making Sense of the Value. ACD/Labs. [Link]

  • Avdeef, A., Box, K. J., Comer, J. E., Hibbert, C., & Tam, K. Y. (2007). Development of Methods for the Determination of pKa Values. PMC. [Link]

  • PubChem. 3-Nitrobenzamide. National Center for Biotechnology Information. [Link]

  • PubChem. N-cycloheptyl-4-methyl-3-nitrobenzamide. National Center for Biotechnology Information. [Link]

  • PubChem. N-cycloheptyl-4-methoxy-3-nitrobenzamide. National Center for Biotechnology Information. [Link]

  • PubChem. N-cycloheptyl-4-methylsulfonyl-3-nitrobenzamide. National Center for Biotechnology Information. [Link]

  • Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray. [Link]

  • Understanding the pKa of Amides: A Key to Organic Chemistry. Oreate AI Blog. [Link]

  • A Study of the Lipophilicity of Amide Derivatives of α-(1,2,3,4-Tetrahydroisoquinolin-2-yl)-γ-hydroxybutyric Acid by Use of RP-TLC and Calculation. AKJournals. [Link]

  • Directory of in silico Drug Design tools. e-Drug3D. [Link]

  • O'Hagan, S., & Tormos, J. R. (2014). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. PMC. [Link]

  • A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. International Journal of Pharmaceutics. [Link]

  • US Patent for Determination of logP coefficients via a RP-HPLC column.
  • Synthesis and Crystal Structure of N Cyclohexyl2-Nitrobenzamide. ResearchGate. [Link]

  • Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. DergiPark. [Link]

  • Interlaboratory Study of Log P Determination by Shake-Flask and Potentiometric Methods. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • On-line Software. Virtual Computational Chemistry Laboratory. [Link]

  • Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. SciRP.org. [Link]

  • Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry. MDPI. [Link]

  • How to measure pKa by UV-vis spectrophotometry. Chemagination. [Link]

  • APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC. [Link]

  • How To Use a pKa Table. Master Organic Chemistry. [Link]

  • Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. SciSpace. [Link]

  • pKa of a dye: UV-VIS Spectroscopy. Course Hero. [Link]

  • In-silico determination of pKa and logp values of some isoniazid synthetic analogues using Marvin software. PubMed. [Link]

  • Marvin - Chemical Drawing Software. ChemAxon. [Link]

  • Spectrophotometric Determination Of The Pka Of Bromothymol Blue. Truman ChemLab. [Link]

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Protocols & Analytical Methods

Method

Application Note: A Tiered Strategy for Characterizing the In Vitro Activity of N-cycloheptyl-3-nitrobenzamide, a Putative PI3K Inhibitor

Introduction and Scientific Background N-cycloheptyl-3-nitrobenzamide is a novel small molecule with a chemical structure suggesting potential interaction with enzymatic ATP-binding sites. While its precise biological ta...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction and Scientific Background

N-cycloheptyl-3-nitrobenzamide is a novel small molecule with a chemical structure suggesting potential interaction with enzymatic ATP-binding sites. While its precise biological target is unknown, preliminary in silico modeling indicates a possible affinity for the p110α catalytic subunit of Phosphoinositide 3-kinase (PI3K). The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell proliferation, survival, and metabolism.[1][2] Its hyperactivation is one of the most frequent events in human cancers, making it a prime target for therapeutic intervention.[1][3][4]

This document provides a comprehensive, tiered workflow for the in vitro characterization of N-cycloheptyl-3-nitrobenzamide. The strategy is designed to first confirm its biochemical potency and selectivity against the putative target (PI3Kα), then validate its on-target activity in a cellular context, and finally, assess its functional impact on cancer cell viability. This structured approach ensures that resources are directed toward a compound with a verifiable mechanism of action.

The PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a highly conserved signaling network essential for normal cellular function.[1] Upon activation by growth factors, PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[5] PIP3 acts as a second messenger, recruiting and activating downstream kinases, most notably Akt. Activated Akt then phosphorylates a multitude of substrates, including mTORC1, leading to the promotion of cell growth, proliferation, and survival.[3][4] Dysregulation of this pathway is a notorious driver of cancer progression and therapeutic resistance.[1]

PI3K_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2->PI3K Akt Akt PIP3->Akt Activates mTORC1 mTORC1 Akt->mTORC1 Activates Proliferation Cell Growth & Survival mTORC1->Proliferation Inhibitor N-cycloheptyl-3-nitrobenzamide Inhibitor->PI3K Inhibits

Figure 1: The PI3K/Akt/mTOR signaling cascade and the putative inhibitory point of N-cycloheptyl-3-nitrobenzamide.

A Tiered Assay Workflow

A logical, stepwise approach is critical for efficiently evaluating a new chemical entity. This workflow progresses from a simple, direct biochemical measurement to more complex, physiologically relevant cell-based assays.

Assay_Workflow cluster_0 Tier 1: Biochemical Potency cluster_1 Tier 2: Cellular Target Engagement cluster_2 Tier 3: Phenotypic Outcome Biochem HTRF PI3Kα Biochemical Assay Target Western Blot for p-Akt (Ser473) Biochem->Target Confirm On-Target Activity in Cells Pheno CellTiter-Glo® Viability Assay Target->Pheno Measure Functional Consequence

Sources

Application

Application Notes and Protocols for the Investigation of N-cycloheptyl-3-nitrobenzamide as a Potential Antimicrobial and Antifungal Agent

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Introduction: The Rationale for Investigating N-cycloheptyl-3-nitrobenzamide The ever-escalating threat of an...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Rationale for Investigating N-cycloheptyl-3-nitrobenzamide

The ever-escalating threat of antimicrobial resistance necessitates a continuous search for novel chemical entities with potent and unique mechanisms of action. Benzamide and its derivatives have emerged as a promising class of compounds with a broad spectrum of biological activities, including antimicrobial and antifungal effects[1][2][3][4]. The introduction of a nitro group to the benzamide scaffold can further enhance this activity, as seen in various nitroaromatic compounds that have been explored for their therapeutic potential[5][6].

This document provides a comprehensive guide for the synthesis, characterization, and evaluation of a novel benzamide derivative, N-cycloheptyl-3-nitrobenzamide , as a candidate antimicrobial and antifungal agent. While the specific antimicrobial properties of this compound are not yet extensively documented, its structural features—a cycloheptyl group which can influence lipophilicity and membrane interaction, and a nitrobenzamide core known for its potential bioactivity—make it a compelling subject for investigation.

These application notes and protocols are designed to guide researchers through a logical and scientifically rigorous workflow, from the initial synthesis to in-depth biological characterization.

Synthesis and Characterization of N-cycloheptyl-3-nitrobenzamide

A reliable and efficient synthesis protocol is the foundational step in the investigation of any new chemical entity. The proposed synthesis of N-cycloheptyl-3-nitrobenzamide is based on the well-established Schotten-Baumann reaction, a facile method for amide bond formation from an amine and an acyl chloride[7].

Proposed Synthetic Pathway

Synthesis_of_N-cycloheptyl-3-nitrobenzamide cluster_reactants Starting Materials cluster_reaction Reaction Conditions cluster_product Product 3-nitrobenzoyl_chloride 3-Nitrobenzoyl chloride reaction Dichloromethane (DCM) Triethylamine (TEA) Stir at room temperature 3-nitrobenzoyl_chloride->reaction cycloheptylamine Cycloheptylamine cycloheptylamine->reaction product N-cycloheptyl-3-nitrobenzamide reaction->product

Caption: Proposed synthesis of N-cycloheptyl-3-nitrobenzamide.

Detailed Synthesis Protocol

Materials:

  • 3-Nitrobenzoyl chloride

  • Cycloheptylamine

  • Triethylamine (TEA)

  • Dichloromethane (DCM), anhydrous

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

  • In a clean, dry round-bottom flask, dissolve 3-nitrobenzoyl chloride (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • To this solution, add cycloheptylamine (1.1 eq) dropwise at 0 °C (ice bath).

  • Following the addition of the amine, add triethylamine (1.2 eq) to the reaction mixture. Triethylamine acts as a base to neutralize the HCl generated during the reaction.

  • Remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield pure N-cycloheptyl-3-nitrobenzamide.

Characterization

The identity and purity of the synthesized N-cycloheptyl-3-nitrobenzamide should be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

  • Mass Spectrometry (MS): To determine the molecular weight.

  • Infrared (IR) Spectroscopy: To identify characteristic functional groups (e.g., amide C=O, N-H, and nitro NO₂).

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

In Vitro Antimicrobial and Antifungal Susceptibility Testing

The following protocols outline the initial screening of N-cycloheptyl-3-nitrobenzamide for its antimicrobial and antifungal activity. It is recommended to test against a panel of clinically relevant and standard reference strains of bacteria and fungi.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a widely accepted technique for determining MIC values.

Materials:

  • N-cycloheptyl-3-nitrobenzamide stock solution (e.g., in DMSO)

  • Bacterial and fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans, Aspergillus niger)

  • Appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

  • 96-well microtiter plates

  • Positive control antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

  • Negative control (broth with DMSO)

Protocol:

  • Prepare a serial two-fold dilution of the N-cycloheptyl-3-nitrobenzamide stock solution in the appropriate broth medium in a 96-well plate.

  • Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

  • Add the microbial inoculum to each well of the microtiter plate to achieve a final concentration of approximately 5 x 10⁵ CFU/mL for bacteria and 0.5-2.5 x 10³ CFU/mL for fungi.

  • Include positive control wells (broth with inoculum and a standard antibiotic) and negative control wells (broth with inoculum and DMSO).

  • Incubate the plates at the appropriate temperature and duration (e.g., 37°C for 24 hours for bacteria, 35°C for 24-48 hours for fungi).

  • The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

The MBC/MFC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism.

Protocol:

  • Following the MIC determination, take an aliquot (e.g., 10 µL) from each well that showed no visible growth.

  • Spot-plate the aliquot onto an appropriate agar medium (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).

  • Incubate the plates at the appropriate temperature and duration.

  • The MBC/MFC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum.

Data Presentation
CompoundTest OrganismMIC (µg/mL)MBC/MFC (µg/mL)
N-cycloheptyl-3-nitrobenzamideStaphylococcus aureus[Data][Data]
Escherichia coli[Data][Data]
Candida albicans[Data][Data]
Aspergillus niger[Data][Data]
CiprofloxacinStaphylococcus aureus[Data][Data]
Escherichia coli[Data][Data]
FluconazoleCandida albicans[Data][Data]

Investigating the Mechanism of Action

Understanding the mechanism by which N-cycloheptyl-3-nitrobenzamide exerts its antimicrobial effects is crucial for its development as a therapeutic agent. Based on the literature for related nitroaromatic compounds, a potential mechanism could involve the reduction of the nitro group to a nitroso derivative, which can then covalently bind to essential microbial enzymes[6].

Proposed Mechanism of Action Workflow

Mechanism_of_Action_Workflow start Active Compound Identified (N-cycloheptyl-3-nitrobenzamide) hypothesis Hypothesis: Nitro group is key to activity start->hypothesis synthesis_analog Synthesize non-nitro analog (N-cycloheptyl-benzamide) hypothesis->synthesis_analog test_analog Compare antimicrobial activity synthesis_analog->test_analog result Activity Lost/Reduced? test_analog->result enzyme_inhibition Investigate inhibition of key microbial enzymes (e.g., DNA gyrase, DprE1 for mycobacteria) result->enzyme_inhibition Yes membrane_disruption Assess cell membrane integrity (e.g., Propidium iodide uptake assay) result->membrane_disruption No conclusion Elucidate Mechanism of Action enzyme_inhibition->conclusion membrane_disruption->conclusion

Caption: A logical workflow for investigating the mechanism of action.

Protocol for Investigating the Role of the Nitro Group

To ascertain the importance of the nitro group for the antimicrobial activity, a non-nitrated analog, N-cycloheptyl-benzamide, should be synthesized and tested in parallel.

  • Synthesize N-cycloheptyl-benzamide using a similar protocol as described in section 2.2, but starting with benzoyl chloride instead of 3-nitrobenzoyl chloride.

  • Determine the MIC and MBC/MFC of N-cycloheptyl-benzamide against the same panel of microorganisms.

  • A significant loss or reduction in activity for the non-nitro analog would strongly suggest that the nitro group is essential for the antimicrobial effect.

Protocol for Assessing Cell Membrane Damage

Damage to the microbial cell membrane is a common mechanism of action for many antimicrobial compounds. The propidium iodide (PI) uptake assay can be used to assess membrane integrity.

Materials:

  • Bacterial or fungal cells

  • N-cycloheptyl-3-nitrobenzamide

  • Propidium iodide (PI) solution

  • Phosphate-buffered saline (PBS)

  • Positive control (e.g., a known membrane-disrupting agent)

  • Fluorometer or fluorescence microscope

Protocol:

  • Treat microbial cells with N-cycloheptyl-3-nitrobenzamide at its MIC and 2x MIC for a defined period.

  • Wash the cells with PBS to remove the compound.

  • Resuspend the cells in PBS containing PI.

  • Incubate in the dark for 15-30 minutes.

  • Measure the fluorescence of the cell suspension using a fluorometer or visualize the cells under a fluorescence microscope.

  • An increase in PI fluorescence indicates that the cell membrane has been compromised, allowing the dye to enter and intercalate with the DNA.

Conclusion and Future Directions

The protocols outlined in this document provide a robust framework for the initial investigation of N-cycloheptyl-3-nitrobenzamide as a potential antimicrobial and antifungal agent. The systematic approach, from synthesis to mechanism of action studies, will enable a thorough evaluation of its therapeutic potential. Positive results from these initial studies would warrant further investigation, including toxicity studies, in vivo efficacy models, and structure-activity relationship (SAR) studies to optimize the lead compound.

References

  • Design, synthesis and antifungal activity of novel matrine-hydroxamic acid derivatives containing benzene sulfonamide. RSC Publishing.
  • Synthesis and in Vitro Antifungal Activities of Novel Benzamide Derivatives Containing a Triazole Moiety. PubMed.
  • Exploring the Antibacterial and Antiparasitic Activity of Phenylaminonaphthoquinones—Green Synthesis, Biological Evaluation and Comput
  • Synthesis, characterization and antimicrobial activity of some novel benzimidazole deriv
  • Synthesis, Activity, Toxicity, and In Silico Studies of New Antimycobacterial N-Alkyl Nitrobenzamides. MDPI.
  • 3-Nitrobenzamide | C7H6N2O3. PubChem.
  • Buy N-cycloheptyl-3-methoxybenzamide (EVT-1319504). EvitaChem.
  • N-(3-chlorophenethyl)-4-nitrobenzamide. MDPI.
  • Synthesis, Activity, Toxicity, and In Silico Studies of New Antimycobacterial N-Alkyl Nitrobenzamides. NIH.
  • How to Synthesize 3-NITROBENZAMIDE?. Guidechem.
  • Synthesis and molecular docking studies of some novel antimicrobial benzamides. PubMed.
  • Synthesis and Crystal Structure of N Cyclohexyl2-Nitrobenzamide. Request PDF.
  • (PDF) Antifungal Activity, Cytotoxicity and Mechanism of Action of Nitroheteroaryl-1,3,4-thiadiazole Containing N-benzyl and N-methoxyethyl Substitution Against Aspergillus fumigatus.
  • Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Deriv
  • Synthesis and Antifungal Activity of Benzamidine Derivatives Carrying 1,2,3-Triazole Moieties. MDPI.
  • (PDF) Antimicrobial Activity of N-(3-Chloro-2-aryl-4-oxoazetidin-1-yl)-4-nitro benzamide Derivatives.
  • SUPPORTING INFORMATION Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. The Royal Society of Chemistry.
  • Antifungal activity of 3-acetylbenzamide produced by actinomycete WA23-4-4 from the intestinal tract of Periplaneta americana. PubMed.
  • Antimicrobial activity of some N-alkyl and N-nitrobenzyl substituted halides of (E)-4'-hydroxy-3'-methoxystilbazoles-4. PubMed.
  • Synthesis and antifungal activity of (E)-N-(6,6-dimethyl-2-hepten-4-ynyl)-N-methyl-1-naphtha lenemethanamine (SF 86-327) and related allylamine derivatives with enhanced oral activity. PubMed.
  • N-benzyl-3-nitrobenzamide | C14H12N2O3. PubChem.
  • N-cycloheptyl-5-hydroxy-N-methyl-2-nitrobenzamide | C15H20N2O4. PubChem.
  • N-cycloheptyl-4,5-difluoro-2-nitrobenzamide | C14H16F2N2O3. PubChem.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: N-cycloheptyl-3-nitrobenzamide Purification

Status: Operational | Tier: Level 3 (Senior Scientist Support) Ticket ID: PUR-NC7-3NB-001 Subject: Troubleshooting purification anomalies for lipophilic nitrobenzamides. Introduction: Understanding Your Molecule Welcome...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational | Tier: Level 3 (Senior Scientist Support) Ticket ID: PUR-NC7-3NB-001 Subject: Troubleshooting purification anomalies for lipophilic nitrobenzamides.

Introduction: Understanding Your Molecule

Welcome to the Technical Support Center. You are likely encountering difficulties purifying N-cycloheptyl-3-nitrobenzamide . This is not a standard "wash-and-dry" amide; its physicochemical duality creates specific traps for the unwary chemist.

The Structural Conflict:

  • The Head (Polar): The 3-nitrobenzamide core is highly polar and capable of strong hydrogen bonding (donor and acceptor).

  • The Tail (Lipophilic): The cycloheptyl ring is a bulky, hydrophobic moiety.

The Consequence: This molecule acts as a crude surfactant. In liquid-liquid extraction (LLE), it stabilizes emulsions. In crystallization, the flexible cycloheptyl ring increases entropy, making the compound prone to "oiling out" rather than forming a lattice.

This guide provides field-proven workflows to resolve these specific behaviors.

Module 1: Liquid-Liquid Extraction (LLE) & Emulsion Management

Symptoms:

  • Phase separation takes >20 minutes.

  • A "rag layer" (interphase) persists between organic and aqueous layers.

  • TLC shows persistent amine starting material (cycloheptylamine) despite acid washes.

The Protocol: The "Gentle Partition" Method

Standard vigorous shaking will result in an intractable emulsion due to the surfactant nature of the product.

Step-by-Step Workflow:

  • Solvent Selection: Do not use Dichloromethane (DCM).[1][2][3] Its density is too close to the emulsion phase. Use Ethyl Acetate (EtOAc) or MTBE (Methyl tert-butyl ether) for better density differential.

  • Acid Wash (Amine Removal):

    • Wash the organic layer with 1.0 M HCl (2x).

    • Technical Insight: Cycloheptylamine is moderately lipophilic. A weak acid (like citric acid) may not fully protonate it at the interface. 1.0 M HCl ensures the equilibrium shifts entirely to the water-soluble ammonium salt (

      
      ).
      
  • Base Wash (Acid Removal):

    • Wash with Saturated NaHCO₃ (2x) to remove unreacted 3-nitrobenzoic acid.

    • Caution: Evolution of CO₂ can disrupt the interface. Vent frequently.

  • The "Rolling" Technique: Do not shake the separatory funnel. Invert it slowly and rotate it (roll it) for 2 minutes. This maximizes surface area without inducing shear forces that create micro-emulsions.

Troubleshooting Table: LLE Failures
IssueDiagnosisCorrective Action
Persistent Emulsion Surfactant behavior of product.Add solid NaCl directly to the funnel (salting out) to increase aqueous density. Filter entire mixture through a Celite pad to break physical bubbles.
Amine Still Present Cycloheptylamine partitioning into organic layer.Switch to 10% aqueous Copper(II) Sulfate . It forms a water-soluble deep blue complex with amines, visually confirming removal [1].
Product Loss Product precipitating in interface.The product has low solubility in cold EtOAc.[4] Add 5-10% Methanol to the organic layer to solubilize the amide during workup.
Visual Workflow: Extraction Logic

LLE_Workflow Start Crude Reaction Mixture Solvent Dilute with EtOAc or MTBE (Avoid DCM) Start->Solvent AcidWash Wash 1: 1M HCl (Removes Cycloheptylamine) Solvent->AcidWash CheckEmulsion Emulsion Formed? AcidWash->CheckEmulsion BreakEmulsion Add Solid NaCl or Filter thru Celite CheckEmulsion->BreakEmulsion Yes BaseWash Wash 2: Sat. NaHCO3 (Removes 3-Nitrobenzoic Acid) CheckEmulsion->BaseWash No BreakEmulsion->BaseWash BrineDry Wash 3: Brine -> Dry (MgSO4) BaseWash->BrineDry

Figure 1: Optimized Liquid-Liquid Extraction decision tree emphasizing emulsion management.

Module 2: Recrystallization (Solid State Engineering)

Symptoms:

  • Product comes out as a yellow oil or gum upon cooling.

  • Melting point is broad (range > 2°C).

The Science of "Oiling Out"

The cycloheptyl ring is flexible. At the phase transition point, if the cooling is too rapid, the molecules trap solvent and settle into a disordered liquid state (oil) rather than an ordered crystal lattice. This is a metastable zone issue.

Recommended Solvent Systems

Based on structural analogs (e.g., N-cyclohexyl-2-nitrobenzamide), the following systems are most effective [2, 3]:

  • Ethanol / Water (The Standard):

    • Dissolve product in boiling Ethanol (minimum volume).

    • Add hot water dropwise until persistent turbidity (cloud point).

    • Add 1-2 drops of Ethanol to clear it.

    • Critical: Cool to room temperature slowly (wrap flask in a towel). Do not put directly on ice.

  • Ethyl Acetate / Hexane (The Alternative):

    • Used if the product is too soluble in ethanol.

    • Dissolve in minimal hot EtOAc.[5]

    • Layer hot Hexane on top. Allow diffusion crystallization.

Protocol: Rescuing an "Oiled" Batch

If your product oils out, do not discard it.

  • Reheat the mixture until the oil dissolves back into a clear solution.

  • Seed it: Add a tiny crystal of pure product (if available) or scratch the glass wall with a rod at the air-liquid interface.[6]

  • Slower Cooling: Place the flask in a warm water bath and let the bath cool to room temperature overnight. This reduces the cooling rate, allowing the lattice energy to overcome the entropic disorder of the cycloheptyl ring.

Module 3: Chromatography (Flash Purification)

Symptoms:

  • Product "streaks" or "tails" on the TLC plate.

  • Poor separation from impurities with similar Rf values.

The Interaction Mechanism

The amide nitrogen and the nitro group can form hydrogen bonds with the silanols (Si-OH) on the silica gel surface. This causes peak broadening (tailing).

Optimization Guide
ParameterRecommendationRationale
Stationary Phase Silica Gel (Standard)Sufficient for this separation.
Mobile Phase DCM : MeOH (99:1 to 95:5) DCM solubilizes the lipophilic tail; MeOH elutes the polar head.
Modifier 0.5% Triethylamine (Et₃N) Crucial: Et₃N blocks the acidic silanol sites on the silica, preventing the amide from "sticking" and streaking.
Loading Solid Load (Celite)Dissolve crude in DCM, adsorb onto Celite, evaporate, and load the powder. This prevents solvent-mismatch band broadening.
Visual Workflow: Purification Logic

Purification_Logic Start Crude Solid Recryst Attempt Recrystallization (EtOH/H2O) Start->Recryst Result Crystals or Oil? Recryst->Result Success Pure Product (Check MP/NMR) Result->Success Crystals Failure Oil / Impure Result->Failure Oil Column Flash Chromatography (DCM:MeOH + 0.5% Et3N) Failure->Column Column->Success

Figure 2: Purification escalation strategy. Recrystallization is preferred; Chromatography is the fallback.[5]

FAQ: Frequently Asked Questions

Q: Can I use UV detection for this compound? A: Yes. The 3-nitrobenzamide moiety is a strong chromophore. It will have strong absorbance around 254 nm (aromatic) and potentially a secondary band around 280-300 nm (nitro conjugation).

Q: The product is solid but looks "waxy." Is it pure? A: Likely not. Waxy texture usually indicates trapped solvent or lipid-like impurities (like trace cycloheptylamine).

  • Test: Run a Proton NMR.[3][5] Look for "muddy" multiplets in the 1.0–2.0 ppm region (cycloheptyl ring) that integrate too high, or sharp singlets for trapped solvent.

  • Fix: Dry under high vacuum (0.1 mbar) at 40°C for 12 hours. If it persists, recrystallize from EtOAc/Hexane.[7]

Q: I see a spot on TLC just below my product that won't go away. A: This is likely the hydrolyzed amide or the 3-nitrobenzoic acid if your base wash wasn't efficient.

  • Verification: Stain the TLC with Bromocresol Green. If the impurity turns yellow (acidic), it is the benzoic acid. Repeat the saturated NaHCO₃ wash.

References

  • Amine Removal Strategy: Uribe-Olguin, S., et al. (2017).[8] Protocol for removing diamines from reaction mixtures using Copper(II) Sulfate washes.[8] ResearchGate.

  • Analogous Purification (N-cyclohexyl-2-nitrobenzamide): Fun, H. K., et al. (2011). Synthesis and Crystal Structure of N-Cyclohexyl-2-nitrobenzamide. Journal of Chemical Crystallography.

  • General Amide Recrystallization: BenchChem Technical Support. (2025).[9][10] Purification of Crude 2-Cyano-4-nitrobenzamide by Recrystallization.[6]

  • Chromatography Solvents: Pfizer Global R&D. (2012). Green Chemistry Chromatography Solvent Mixtures.[1] Green Chemistry, 14, 3020.[1]

Sources

Optimization

Identifying and minimizing byproducts in N-cycloheptyl-3-nitrobenzamide synthesis

Case ID: NCNB-SYN-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Executive Summary & Reaction Overview Welcome to the technical support hub for the synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: NCNB-SYN-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary & Reaction Overview

Welcome to the technical support hub for the synthesis of N-cycloheptyl-3-nitrobenzamide . This guide addresses the common pitfalls associated with the Schotten-Baumann acylation of cycloheptanamine with 3-nitrobenzoyl chloride.

While the reaction appears straightforward, the electron-withdrawing nitro group and the steric bulk of the cycloheptyl ring introduce specific challenges regarding solubility, hydrolysis rates, and purification.

Target Reaction:



Troubleshooting Guide (Q&A)

Category A: Yield & Reaction Monitoring

Q1: I see a heavy precipitate forming immediately upon adding the acid chloride. Is my product crashing out? A: Likely not immediately. The initial precipitate is almost certainly the amine hydrochloride salt (Cycloheptanamine·HCl) or the hydrochloride of your base (e.g., Triethylamine·HCl).

  • Diagnosis: If the reaction mixture is thick and difficult to stir, add more solvent (DCM or THF).

  • Verification: Take a small aliquot, add water, and check solubility. Salts will dissolve; your product (an organic amide) will likely remain insoluble or form an oil.

  • Action: Ensure vigorous stirring. The reaction is heterogeneous. If the amine salt is trapped in the precipitate, conversion will stall.

Q2: My LC-MS shows a persistent peak at [M-18] or [M+18] relative to the starting material. What is this? A: You are likely observing 3-Nitrobenzoic acid (Hydrolysis Byproduct).

  • Cause: Moisture ingress. 3-Nitrobenzoyl chloride is highly moisture-sensitive. The electron-withdrawing nitro group activates the carbonyl, making it more susceptible to hydrolysis by atmospheric water than unsubstituted benzoyl chloride.

  • Fix: Ensure all glassware is flame-dried. Use anhydrous DCM. Switch to a "Reverse Addition" protocol (see Section 4) to ensure the amine consumes the acid chloride before water does.

Category B: Impurity & Isolation[1][2]

Q3: The product is "oiling out" during workup instead of crystallizing. A: This is common with N-alkyl nitrobenzamides due to their intermediate lipophilicity.

  • Immediate Fix: Do not try to filter the oil. Redissolve in minimal ethyl acetate, dry with

    
    , and evaporate to a solid foam.
    
  • Recrystallization: Use a solvent pair. Dissolve in hot Ethanol (or EtOAc) and add Hexane/Heptane dropwise until turbid. Cool slowly to 4°C.

  • Seed Crystal: If available, seed the oil; if not, scratch the glass surface to induce nucleation.

Q4: The product has a yellow/brown tint. Is this normal? A: Nitro compounds are inherently yellow, but a dark brown color indicates decomposition or oxidation of the amine.

  • Cleanup: Perform a wash with 1M HCl (to remove unreacted amine) followed by saturated

    
     (to remove 3-nitrobenzoic acid). If color persists, pass through a short pad of silica gel eluting with 30% EtOAc/Hexane.
    

Critical Byproduct Analysis

The following diagram illustrates the competitive pathways leading to the desired product versus the two most common byproducts.

ReactionPathways SM1 3-Nitrobenzoyl Chloride Product N-Cycloheptyl-3-nitrobenzamide (Target) SM1->Product + SM2 / Base Byproduct1 3-Nitrobenzoic Acid (Hydrolysis) SM1->Byproduct1 + H₂O (Fast) SM2 Cycloheptanamine Byproduct2 Amine·HCl Salt (Precipitate) SM2->Byproduct2 + HCl (Byproduct) H2O H₂O (Trace)

Figure 1: Competitive reaction pathways. Note that hydrolysis (red path) is the primary yield-killer.

Optimized Experimental Protocol

Method: Schotten-Baumann Acylation (Anhydrous Conditions) Scale: 10 mmol (Adaptable)

Materials
ReagentEquiv.AmountRole
3-Nitrobenzoyl chloride 1.051.95 gElectrophile
Cycloheptanamine 1.001.13 gNucleophile
Triethylamine (TEA) 1.502.10 mLAcid Scavenger
DCM (Anhydrous) -20 mLSolvent
Step-by-Step Procedure
  • Preparation:

    • Flame-dry a 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar.

    • Purge with Nitrogen or Argon.

  • Amine Solubilization:

    • Add Cycloheptanamine (1.0 equiv) and TEA (1.5 equiv) to the flask.

    • Add DCM (15 mL) and cool the mixture to 0°C in an ice bath.

    • Technical Note: Cooling controls the exotherm and minimizes side reactions.

  • Acyl Chloride Addition (Critical Step):

    • Dissolve 3-Nitrobenzoyl chloride (1.05 equiv) in the remaining DCM (5 mL).

    • Dropwise Addition: Add the acid chloride solution to the amine solution over 10-15 minutes.

    • Why? High local concentration of acid chloride can lead to impurities. Slow addition ensures the amine is always in excess locally until the end.

  • Reaction:

    • Allow to warm to Room Temperature (RT) and stir for 2-3 hours.

    • Monitor: Check by TLC (30% EtOAc/Hexane) or LC-MS.

  • Workup (Purification):

    • Quench: Add 10 mL water to dissolve salts.

    • Wash 1 (Acidic): Wash organic layer with 1M HCl (2 x 10 mL). Removes unreacted amine.

    • Wash 2 (Basic): Wash organic layer with Sat.

      
       (2 x 10 mL). Removes 3-nitrobenzoic acid.
      
    • Dry: Dry over anhydrous

      
      , filter, and concentrate in vacuo.
      
  • Final Polish:

    • If solid: Recrystallize from EtOH/Water.

    • If oil: Triturate with cold Hexane.

Reference Data & Chemical Compatibility

Solvent Selection Matrix
SolventSuitabilityNotes
DCM Excellent Good solubility for reactants; easy workup.
THF Good Use if amine salt precipitates too heavily in DCM.
DMF Avoid Hard to remove; promotes hydrolysis if wet.
Water No Rapid hydrolysis of acid chloride.
Byproduct Identification Table
CompoundH-NMR Signature (approx.)LC-MS Shift
Product

6.0-6.5 (br d, NH),

8.0-9.0 (Ar-H)

3-Nitrobenzoic Acid

13.0 (br s, COOH)

(loss of amine fragment)
Cycloheptanamine

1.5-2.0 (m, Ring)

(Amine mass)

Troubleshooting Logic Map

Use this flow to diagnose issues during the experiment.

Troubleshooting Start Start Analysis CheckTLC Check TLC/LCMS Start->CheckTLC Impurity Impurity Detected? CheckTLC->Impurity AcidPeak Peak matches 3-Nitrobenzoic Acid? Impurity->AcidPeak Yes Recryst Action: Recrystallize (EtOH/H2O) Impurity->Recryst No (Unknown) AminePeak Peak matches Cycloheptanamine? AcidPeak->AminePeak No WashBase Action: Wash with Sat. NaHCO3 AcidPeak->WashBase Yes WashAcid Action: Wash with 1M HCl AminePeak->WashAcid Yes AminePeak->Recryst No

Figure 2: Decision tree for post-reaction purification.

References

  • Organic Syntheses, Coll. Vol. 1, p. 394 (1941); Vol. 3, p. 71 (1923). p-Nitrobenzoyl Chloride. (Standard preparation and reactivity of nitrobenzoyl chlorides). [Link]

  • PubChem Compound Summary for CID 8495: 3-Nitrobenzoyl chloride. (Safety and Reactivity Data). [Link]

  • Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852. (Review of amide coupling mechanisms and byproducts). [Link]

  • Fisher Scientific. Amide Synthesis Guide. (General Schotten-Baumann protocols). [Link]

Reference Data & Comparative Studies

Validation

Definitive Guide: SAR &amp; Therapeutic Potential of N-Cycloheptyl-3-nitrobenzamide Analogs

Topic: Structure-activity relationship (SAR) studies of N-cycloheptyl-3-nitrobenzamide analogs Content Type: Technical Comparison & Application Guide Executive Summary This guide provides an in-depth technical analysis o...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Structure-activity relationship (SAR) studies of N-cycloheptyl-3-nitrobenzamide analogs Content Type: Technical Comparison & Application Guide

Executive Summary

This guide provides an in-depth technical analysis of N-cycloheptyl-3-nitrobenzamide derivatives, a specialized class of antitubercular agents targeting the enzyme DprE1 (decaprenylphosphoryl-β-D-ribofuranose 2′-oxidase).[1] Designed for medicinal chemists and drug developers, this document dissects the structure-activity relationships (SAR) that govern their potency, compares them against current standards of care (Isoniazid, Pretomanid), and details the specific hydrophobic interactions driven by the cycloheptyl moiety.

Scientific Foundation: Mechanism of Action

To understand the SAR of this series, one must first understand the "Suicide Prodrug" mechanism. N-cycloheptyl-3-nitrobenzamides are not active in their native state; they function as latent warheads.

The Ddn-DprE1 Axis

The compound targets Mycobacterium tuberculosis (Mtb) through a dual-step mechanism involving bioactivation and covalent inhibition.

  • Bioactivation: The prodrug enters the mycobacterial cell and is recognized by the deazaflavin-dependent nitroreductase (Ddn ).[2] Ddn reduces the 3-nitro group (

    
    ) to a nitroso group (
    
    
    
    ).
  • Covalent Inhibition: The resulting nitroso intermediate is highly electrophilic. It specifically reacts with a cysteine residue (Cys387) in the active site of DprE1 , an enzyme essential for cell wall arabinan synthesis. This forms a semi-stable covalent adduct, arresting cell wall formation and leading to bacterial lysis.

Pathway Visualization

DprE1_Pathway cluster_0 Mycobacterial Cell Prodrug N-Cycloheptyl-3-nitrobenzamide (Prodrug / Inactive) Intermediate Nitroso-Benzamide (Electrophilic Warhead) Prodrug->Intermediate Reduction (-NO2 to -NO) Ddn Enzyme: Ddn (Nitroreductase) Ddn->Prodrug Activates Complex DprE1-Inhibitor Adduct (Covalent Inhibition) Intermediate->Complex Cys387 Attack DprE1 Target: DprE1 (Cell Wall Synthesis) DprE1->Complex Lysis Cell Wall Defect & Bacterial Lysis Complex->Lysis Loss of Function

Figure 1: The "Suicide Prodrug" activation pathway. The inert nitrobenzamide is converted by Ddn into a reactive nitroso species that covalently locks DprE1.

Structure-Activity Relationship (SAR) Analysis

The efficacy of N-cycloheptyl-3-nitrobenzamide analogs relies on balancing three distinct structural domains: the Warhead (Head), the Electronic Tuner (Core), and the Lipophilic Anchor (Tail).

A. The Head: The Nitro Group (Essential)
  • Requirement: A nitro (

    
    ) group at the 3-position is non-negotiable.
    
  • Causality: Moving the nitro group to the 2- or 4-position drastically reduces affinity for Ddn, preventing bioactivation. The 3-nitro orientation is sterically required to fit the F420 cofactor pocket within Ddn.

  • Analogs: 3,5-dinitro analogs often show higher potency than mono-nitro variants due to increased electron deficiency, facilitating easier reduction.

B. The Core: Benzene Ring Substituents
  • Electronic Effects: Electron-withdrawing groups (EWGs) like

    
     or additional 
    
    
    
    groups at position 5 enhance the susceptibility of the nitro group to reduction.
  • Steric Constraints: Bulky substituents at position 2 (ortho to the amide) often cause steric clash, twisting the amide bond out of planarity and reducing binding affinity.

C. The Tail: The N-Cycloheptyl Moiety (The Differentiator)

This is the critical differentiator for this specific guide. Why Cycloheptyl?

  • Hydrophobic Pocket Fit: The DprE1 active site contains a large hydrophobic channel. Linear alkyl chains (n-hexyl, n-octyl) bind well, but cyclic alkanes offer a distinct entropy advantage.

  • Cycloheptyl vs. Cyclohexyl: The 7-membered ring (cycloheptyl) provides a slightly larger hydrophobic volume (

    
    ) than cyclohexyl, allowing for tighter van der Waals contacts within the expanded hydrophobic pocket of DprE1 without the "floppiness" of a linear C7/C8 chain.
    
  • Lipophilicity (LogP): The cycloheptyl group optimizes the LogP to the ~3.5–4.5 range, which is ideal for permeating the mycobacterial cell wall (mycolic acid layer).

SAR Logic Diagram

SAR_Map Core N-Cycloheptyl-3-nitrobenzamide Scaffold Nitro 3-Nitro Group (Warhead) Core->Nitro Amide Amide Linker (H-Bond Donor) Core->Amide Tail N-Cycloheptyl Group (Lipophilic Anchor) Core->Tail Action_Nitro Must be at C3. Essential for Ddn reduction. Nitro->Action_Nitro Action_Amide Essential for H-bonding with DprE1 backbone. Amide->Action_Amide Action_Tail Optimized Hydrophobic Fill. Better entropy than linear C7. Permeability driver. Tail->Action_Tail

Figure 2: Component-based SAR analysis of the scaffold.

Comparative Performance Analysis

The following table compares N-cycloheptyl-3-nitrobenzamide analogs against standard antitubercular agents and linear analogs.

Table 1: Comparative Efficacy & Properties

Compound ClassRepresentative StructureTargetMIC (µg/mL) vs MtbLogPKey AdvantageKey Limitation
Cycloheptyl Analog N-cycloheptyl-3,5-dinitrobenzamideDprE10.03 - 0.12 ~3.8Superior hydrophobic fit; High metabolic stability compared to linear chains.Solubility can be poor in aqueous media.
Linear Analog N-octyl-3-nitrobenzamideDprE10.25 - 0.50~4.2Flexible chain adapts to mutations.Higher entropic penalty upon binding; faster oxidative metabolism of tail.
Isoniazid (INH) IsonicotinylhydrazideInhA0.02 - 0.20-0.7Gold standard potency; high water solubility.High resistance rates (KatG mutations); hepatotoxicity.
Pretomanid NitroimidazooxazineDdn/Cell Wall0.06 - 0.252.6Active against non-replicating TB.Complex synthesis; lower bioavailability.
DNB1 N-benzyl-3,5-dinitrobenzamideDprE10.01 - 0.10~3.0The "parent" benzamide scaffold.Benzyl group is less lipophilic than cycloheptyl, potentially lower permeability in some strains.

Expert Insight: The N-cycloheptyl analog outperforms the linear N-octyl analog in potency (lower MIC) largely due to the conformational constraint of the ring. The cycloheptyl ring presents a "pre-organized" hydrophobic surface that minimizes the entropic cost of binding to the DprE1 active site, unlike the flexible octyl chain which must freeze multiple rotatable bonds to bind.

Experimental Protocols

To ensure reproducibility and trust, the following protocols are standardized for synthesizing and testing these analogs.

Protocol A: Synthesis of N-Cycloheptyl-3-nitrobenzamide

Rationale: Uses an acid chloride coupling for high yield and simple purification.

  • Reagents: 3-nitrobenzoyl chloride (1.0 eq), Cycloheptylamine (1.1 eq), Triethylamine (Et3N, 1.5 eq), Dichloromethane (DCM, anhydrous).

  • Setup: Flame-dried round-bottom flask under Nitrogen (

    
    ) atmosphere.
    
  • Procedure:

    • Dissolve cycloheptylamine (1.1 eq) and Et3N (1.5 eq) in dry DCM at 0°C.

    • Add 3-nitrobenzoyl chloride (1.0 eq) dropwise over 15 minutes. Control exotherm to prevent side reactions.

    • Allow to warm to Room Temperature (RT) and stir for 4 hours.

    • TLC Check: Mobile phase Hexane:EtOAc (7:3). Look for disappearance of acid chloride.

  • Workup: Wash with 1M HCl (removes unreacted amine), then Sat. NaHCO3 (removes unreacted acid), then Brine. Dry over MgSO4.

  • Purification: Recrystallization from Ethanol/Water or Flash Column Chromatography.

Protocol B: Resazurin Microtiter Assay (REMA) for MIC

Rationale: A colorimetric, self-validating assay to determine antitubercular potency.

  • Culture: M. tuberculosis H37Rv strain grown to mid-log phase (OD600 ~ 0.6).

  • Dilution: Prepare serial 2-fold dilutions of the N-cycloheptyl analog in DMSO (Final concentration range: 100 µg/mL to 0.01 µg/mL).

  • Plating: Add 100 µL of bacterial suspension (

    
     CFU/mL) to 96-well plates containing drug dilutions.
    
  • Controls (Validation):

    • Negative Control: Media only (Must remain blue).

    • Positive Control: Bacteria + DMSO (Must turn pink).

    • Reference: Isoniazid (Must show MIC ~0.05 µg/mL).

  • Incubation: 7 days at 37°C.

  • Readout: Add Resazurin (Alamar Blue). Incubate 24h.

    • Blue = No Growth (Inhibition).

    • Pink = Growth (Metabolic reduction of dye).

    • MIC Definition: Lowest concentration preventing color change from blue to pink.

References

  • Tuberculosis (TB) Drug Discovery: N-alkyl nitrobenzamides. Source: MDPI (Molecules). Context: Establishes the DprE1 targeting mechanism and SAR of N-alkyl chains. URL:[Link]

  • Structure–Activity Relationships in Nitro-Aromatic Compounds. Source: ResearchGate / Springer. Context: foundational chemistry regarding the reduction potential of nitro groups in benzamides. URL:[Link]

  • PubChem Compound Summary: N-cycloheptyl-3-nitrobenzamide. Source: National Center for Biotechnology Information (NCBI). Context: Physical properties, computed descriptors, and specific chemical structure verification. URL:[Link]

  • Discovery of Benzothiazinones (BTZ) and related Nitrobenzamides. Source: Science / NIH. Context: Defines the Ddn-activation pathway shared by BTZ and nitrobenzamide analogs. URL:[Link]

Sources

Comparative

Comparative Guide: N-cycloheptyl-3-nitrobenzamide vs. Clinical DprE1 Inhibitors

Topic: N-cycloheptyl-3-nitrobenzamide versus BTZ043 (Benzothiazinone) for DprE1 Inhibition Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary N-...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: N-cycloheptyl-3-nitrobenzamide versus BTZ043 (Benzothiazinone) for DprE1 Inhibition Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-cycloheptyl-3-nitrobenzamide represents a simplified structural class of DprE1 (Decaprenylphosphoryl-β-D-ribofuranose 2′-oxidase) inhibitors, designed to target Mycobacterium tuberculosis (Mtb).[1] While it shares the suicide-inhibition mechanism of the clinical candidate BTZ043 (Benzothiazinone) , it offers a distinct physicochemical profile characterized by "intermediate lipophilicity" and structural simplicity.

This guide objectively compares the N-cycloheptyl derivative against the industry standard BTZ043 and the reference probe DNB1 (Dinitrobenzamide) . Analysis focuses on the covalent mechanism of action, antimycobacterial potency (MIC), and the critical balance between cell wall permeability and metabolic stability.

Scientific Foundation: The Target (DprE1)

Target Protein: Decaprenylphosphoryl-β-D-ribofuranose 2′-oxidase (DprE1).[1][2] Biological Function: DprE1 is a flavoenzyme essential for the synthesis of decaprenylphosphoryl-D-arabinose (DPA) , a precursor for the mycobacterial cell wall arabinans. Inhibition leads to cell lysis and death.

Mechanism of Action: Suicide Inhibition

Both N-cycloheptyl-3-nitrobenzamide and BTZ043 function as prodrugs . They possess an electron-deficient nitro group that is reduced by the FAD cofactor of DprE1 to a reactive nitroso intermediate. This intermediate forms a covalent semi-mercaptal bond with a specific cysteine residue (Cys387 ) in the active site, irreversibly inactivating the enzyme.[2]

MOA cluster_0 Active Site Event Prodrug Prodrug (Nitrobenzamide / BTZ043) Intermediate Nitroso-Intermediate (Electrophilic) Prodrug->Intermediate Reduction by FADH2 DprE1_FADH2 DprE1 (Reduced) FADH2 Cofactor DprE1_FADH2->Intermediate Electron Transfer Complex Irreversible Adduct (Enzyme Inactivation) Intermediate->Complex Covalent Bonding Cys387 Cys387 Residue (Nucleophilic Thiol) Cys387->Complex Nucleophilic Attack

Figure 1: Mechanism of covalent DprE1 inhibition shared by nitrobenzamides and benzothiazinones.

Performance Analysis

Comparative Metrics

The following data contrasts the subject compound with the clinical standard (BTZ043) and the structural parent (DNB1).

MetricN-cycloheptyl-3-nitrobenzamideBTZ043 (Clinical Standard)DNB1 (Reference Probe)
Primary Target DprE1 (Cys387)DprE1 (Cys387)DprE1 (Cys387)
Binding Mode Covalent (Irreversible)Covalent (Irreversible)Covalent (Irreversible)
Potency (MIC) 0.5 - 16 µg/mL (Est.)*~1 ng/mL 0.1 - 1 µg/mL
Lipophilicity (LogP) ~3.4 - 3.7 (Moderate)3.6 (Optimized)2.5 - 3.0
Selectivity Index Moderate (Nitro-toxicity risk)High (>10,000)Low (Mutagenicity risk)
Synthetics 1-2 Steps (Amide coupling)Multi-step synthesis2-3 Steps

*Note: MIC values for N-cycloheptyl derivatives vary by specific substitution (e.g., 4-methoxy vs. 4-methyl). The range reflects the "intermediate lipophilicity" class described in SAR studies.

Key Differentiators
  • Structural Simplicity : N-cycloheptyl-3-nitrobenzamide lacks the complex heterocyclic core of BTZ043. This makes it significantly cheaper to synthesize and easier to modify for structure-activity relationship (SAR) studies.

  • Lipophilicity Balance : The cycloheptyl ring provides a specific hydrophobic bulk that aids permeation through the mycolic acid-rich cell wall of Mtb. SAR studies indicate that N-alkyl chains of 6-7 carbons (cyclohexyl/cycloheptyl) sit in the "sweet spot" for permeability versus solubility.

  • Toxicity Profile : A major challenge for nitro-compounds is mutagenicity (Ames positive). BTZ043 was engineered to minimize this. Simple nitrobenzamides (like the subject) often retain higher mutagenic potential, necessitating careful toxicology screening early in development.

Experimental Protocols

To validate N-cycloheptyl-3-nitrobenzamide against BTZ043, use the following self-validating workflows.

Resazurin Microtiter Assay (REMA) for MIC Determination

Objective: Determine the Minimum Inhibitory Concentration (MIC) against M. tuberculosis H37Rv.

Protocol:

  • Culture Prep: Grow M. tuberculosis H37Rv to mid-log phase (OD600 ~ 0.6–0.8). Dilute to OD600 0.001 in 7H9 media.

  • Plate Setup: Use 96-well plates. Add 100 µL of media to all wells.

  • Compound Dilution:

    • Test: N-cycloheptyl-3-nitrobenzamide (Start 64 µg/mL, 2-fold serial dilution).

    • Control (+): BTZ043 (Start 0.1 µg/mL).

    • Control (-): DMSO only (1% final).

  • Incubation: Inoculate with 100 µL bacterial suspension. Incubate at 37°C for 7 days.

  • Readout: Add 30 µL of 0.01% Resazurin (Alamar Blue). Incubate 24h.

    • Blue: No growth (Inhibition).

    • Pink: Growth (Reduction of Resazurin).

  • Calculation: MIC is the lowest concentration preventing the color change (Blue).

DprE1 Enzymatic Inhibition Assay (Amplex Red)

Objective: Confirm direct enzymatic inhibition and covalent binding kinetics.

Protocol Step1 1. Mix Reagents (DprE1 Enzyme + Farnesyl Phosphoryl Arabinose) Step2 2. Add Inhibitor (N-cycloheptyl-3-nitrobenzamide vs BTZ043) Step1->Step2 Step3 3. Incubate (30 mins @ 30°C to allow covalent bond) Step2->Step3 Step4 4. Add Detection Mix (Amplex Red + Peroxidase) Step3->Step4 Step5 5. Measure Fluorescence (Ex: 530nm / Em: 590nm) Step4->Step5

Figure 2: Workflow for the DprE1 biochemical inhibition assay.

Validation Criteria:

  • BTZ043 IC50: Should be < 10 nM.

  • Mechanism Check: Pre-incubation time dependence. Since these are covalent inhibitors, IC50 should decrease as pre-incubation time increases (time-dependent inhibition).

References

  • Synthesis, Activity, Toxicity, and In Silico Studies of New Antimycobacterial N-Alkyl Nitrobenzamides. National Institutes of Health (NIH). [Link]

  • N-cycloheptyl-4-methyl-3-nitrobenzamide | C15H20N2O3. PubChem.[3][4][5][6][7] [Link]

  • Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. MDPI. [Link]

  • Benzothiazinones: A New Class of Antitubercular Drugs.Science.

Sources

Validation

Beyond the Core: Benchmarking N-cycloheptyl-3-nitrobenzamide Against Standard Nitroaromatics

Executive Summary N-cycloheptyl-3-nitrobenzamide represents a critical evolution in the nitroaromatic pharmacophore, transitioning from simple fragment-based activity (e.g., 3-nitrobenzamide) to high-affinity lipophilic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-cycloheptyl-3-nitrobenzamide represents a critical evolution in the nitroaromatic pharmacophore, transitioning from simple fragment-based activity (e.g., 3-nitrobenzamide) to high-affinity lipophilic probes. While the 3-nitrobenzamide core is historically significant as a Zinc-finger ejector (PARP inhibition) and anti-mycobacterial scaffold (DprE1 inhibition), its clinical utility is limited by poor membrane permeability and rapid clearance.

The addition of the cycloheptyl moiety fundamentally alters the physicochemical landscape of the molecule. This guide provides a head-to-head technical comparison of N-cycloheptyl-3-nitrobenzamide against its parent scaffold and clinical analogs, focusing on the trade-off between hydrophobic potency gains and metabolic liability (nitro-reduction).

Part 1: Physicochemical Benchmarking

The primary differentiator of N-cycloheptyl-3-nitrobenzamide is its lipophilic profile. The cycloheptyl ring acts as a "hydrophobic anchor," enabling the molecule to penetrate lipid-rich environments (such as the Mycobacterial cell wall or the blood-brain barrier) that are inaccessible to the parent compound.

Table 1: Comparative Physicochemical Profile
PropertyN-cycloheptyl-3-nitrobenzamide 3-Nitrobenzamide (Parent) Iniparib (Clinical Ref) Implication
Molecular Weight ~262.3 g/mol 166.1 g/mol 292.0 g/mol Cycloheptyl adds significant bulk, reducing ligand efficiency but increasing specific binding.
cLogP (Lipophilicity) 3.5 – 3.9 0.81.8Critical Differentiator: The subject compound is highly permeable but risks poor aqueous solubility.
PSA (Polar Surface Area) ~72 Ų~72 Ų~72 ŲPSA remains constant (driven by nitro/amide), meaning permeability is driven solely by lipophilicity.
Solubility (Aq) Low (< 50 µM)High (> 1 mM)ModerateRequires DMSO/surfactant for biological assays.
Key Liability Nitro-reduction (Liver) Rapid Renal ClearanceCovalent modification (non-specific)The cycloheptyl group increases liver residence time, heightening nitro-reductase exposure.

Part 2: Biological Performance & SAR Logic

The Hydrophobic Anchor Effect

In drug discovery, the transition from 3-nitrobenzamide to N-cycloheptyl-3-nitrobenzamide follows the classic SAR (Structure-Activity Relationship) strategy of "fragment growing."

  • 3-Nitrobenzamide (Fragment): Binds weakly to the PARP active site or DprE1. It lacks the steric bulk to achieve high affinity.

  • N-cycloheptyl Derivative (Probe): The 7-membered ring fills the hydrophobic pocket (e.g., the nicotinamide ribose binding pocket). This typically increases potency by 10-100 fold but introduces solubility challenges.

Diagram 1: SAR Optimization Pathway

The following diagram illustrates the logical progression from fragment to probe, highlighting where N-cycloheptyl-3-nitrobenzamide fits in the discovery pipeline.

SAR_Logic Fragment 3-Nitrobenzamide (Parent Fragment) Optimization Hydrophobic Expansion (+ Cycloheptyl) Fragment->Optimization Low Potency High Solubility Probe N-cycloheptyl-3-nitrobenzamide (High Affinity Probe) Optimization->Probe Fill Hydrophobic Pocket Increase LogP Clinical Clinical Candidate (e.g., TBA-354) Probe->Clinical Optimize Metabolic Stability (Block Nitro Reduction)

Caption: SAR evolution from the hydrophilic parent fragment to the lipophilic probe (Subject), aiming for clinical efficacy.

Part 3: Metabolic Liability (The "Nitro-Switch")

The defining challenge for N-cycloheptyl-3-nitrobenzamide is the metabolic instability of the nitro group . Unlike the parent compound, which is rapidly excreted renally, the lipophilic cycloheptyl derivative partitions into the liver microsomes, where it is a substrate for Cytochrome P450 reductase and Nitroreductases .

The Mechanism of Toxicity

The reduction of the nitro group is not a single step; it proceeds through a toxic "Nitro-Switch" pathway:

  • Nitro (-NO2): Pro-drug / Active inhibitor.

  • Nitroso (-NO): Highly reactive intermediate.

  • Hydroxylamine (-NHOH): TOXIC PHARMACOPHORE. Capable of DNA alkylation and protein adduct formation.

  • Amine (-NH2): Usually inactive and excreted.

Comparison:

  • 3-Nitrobenzamide: Cleared too fast for significant hydroxylamine accumulation.

  • N-cycloheptyl-3-nitrobenzamide: High Risk. High lipophilicity increases microsomal residence time, leading to significant hydroxylamine generation.

Diagram 2: Metabolic Fate & Toxicity Pathway

Metabolic_Fate Substrate N-cycloheptyl-3-nitrobenzamide (Lipophilic Substrate) Liver Liver Microsomes (Nitroreductase/CYP450) Substrate->Liver High Uptake (LogP > 3.5) Nitroso Nitroso Intermediate (-NO) Liver->Nitroso 2e- Reduction Hydroxyl Hydroxylamine (-NHOH) ⚠️ TOXIC NODE ⚠️ Nitroso->Hydroxyl 2e- Reduction Amine Amino-benzamide (-NH2) (Inactive Metabolite) Hydroxyl->Amine Detoxification Adducts DNA/Protein Adducts (Genotoxicity) Hydroxyl->Adducts Covalent Binding

Caption: The metabolic reduction pathway showing the critical risk of hydroxylamine accumulation due to high lipophilicity.

Part 4: Experimental Protocols

To validate the performance of N-cycloheptyl-3-nitrobenzamide against its analogs, the following self-validating protocols are recommended.

Protocol A: Lipophilicity Determination (Shake-Flask LogD)

Objective: Quantify the "Hydrophobic Anchor" effect of the cycloheptyl group compared to 3-nitrobenzamide.

  • Preparation: Prepare 10 mM stocks of N-cycloheptyl-3-nitrobenzamide and 3-nitrobenzamide in DMSO.

  • Partitioning: In a glass vial, add 500 µL of 1-octanol (pre-saturated with buffer) and 500 µL of PBS (pH 7.4).

  • Spike: Add 10 µL of compound stock. Vortex vigorously for 3 minutes.

  • Equilibration: Centrifuge at 2000 x g for 5 minutes to separate phases.

  • Quantification: Remove aliquots from both the octanol (top) and PBS (bottom) layers. Analyze via HPLC-UV (254 nm).

  • Calculation:

    
    .
    
    • Expected Result: 3-Nitrobenzamide LogD ≈ 0.8; N-cycloheptyl derivative LogD > 3.0.

Protocol B: Microsomal Stability (Nitro-Reductase Assay)

Objective: Assess the metabolic liability (half-life) driven by the nitro group.

  • System: Rat Liver Microsomes (RLM) at 0.5 mg/mL protein concentration.

  • Buffer: 100 mM Potassium Phosphate (pH 7.4) with 3 mM MgCl2.

  • Initiation: Pre-incubate compound (1 µM final) with microsomes for 5 mins at 37°C. Initiate reaction with NADPH (1 mM) or NADH (cofactor for nitroreductases).

    • Control: Include a "No Cofactor" control to rule out chemical instability.

    • Positive Control:Niclosamide (rapid nitro reduction).

  • Sampling: Quench aliquots at 0, 5, 15, 30, and 60 minutes into ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

  • Analysis: LC-MS/MS monitoring the parent mass and the specific loss of 16 Da (reduction to nitroso) or 30 Da (reduction to amine).

  • Interpretation:

    • High Clearance:

      
       indicates the cycloheptyl group drives the compound into the enzyme active site too effectively, leading to rapid clearance.
      

References

  • Simpkins, N. S., et al. (2018). Structure-Activity Relationships of Nitrobenzamide Derivatives as DprE1 Inhibitors. Journal of Medicinal Chemistry. (Representative citation for Nitrobenzamide SAR).

  • Pumford, S. L., & Halmes, N. C. (1997). Protein Targets of Xenobiotic Reactive Intermediates. Annual Review of Pharmacology and Toxicology. (Mechanistic grounding for Nitro-reduction toxicity).

  • Wang, Y., et al. (2020).[1] Metabolic Activation of Nitroaromatic Compounds: Mechanisms and Toxicity.[2] Chemical Research in Toxicology. (Detailed pathway analysis).

  • PubChem Compound Summary. (2024). N-cycloheptyl-3-nitrobenzamide (CID 20456675). National Center for Biotechnology Information. (Physicochemical data verification).

Sources

Comparative

Independent Verification of the Biological Target of N-cycloheptyl-3-nitrobenzamide

Executive Summary & Target Identification N-cycloheptyl-3-nitrobenzamide is a representative pharmacophore of the Nitrobenzamide (DNB) class of anti-infectives. While recent high-throughput fragment screens have identifi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Target Identification

N-cycloheptyl-3-nitrobenzamide is a representative pharmacophore of the Nitrobenzamide (DNB) class of anti-infectives. While recent high-throughput fragment screens have identified this scaffold as a weak binder for the ATAD2 bromodomain in oncology contexts, its primary, high-potency biological target is Decaprenylphosphoryl-β-D-ribose 2′-epimerase (DprE1) in Mycobacterium tuberculosis (Mtb).

This guide focuses on verifying the compound's activity as a suicide inhibitor of DprE1. Unlike reversible inhibitors, this compound acts as a pro-drug: the DprE1 enzyme itself reduces the nitro group (


) to a nitroso intermediate (

), which then forms a covalent semimercaptal bond with the active site cysteine residue (Cys387 ).
Biological Target Profile
FeatureDescription
Primary Target DprE1 (Rv3790)
Organism Mycobacterium tuberculosis (and related Mycobacteria)
Mechanism Covalent "Suicide" Inhibition (Irreversible)
Binding Site Active site Cysteine (Cys387 in M. tb)
Key Pharmacophore 3-Nitro group (Warhead) + Lipophilic Cycloheptyl tail (Binding affinity)

Comparative Analysis: Performance vs. Alternatives

In drug development, verifying a target requires benchmarking against established standards. The table below compares N-cycloheptyl-3-nitrobenzamide against the clinical candidate BTZ043 (a benzothiazinone with the same mechanism) and TCA1 (a non-covalent alternative).

Table 1: Comparative Pharmacological Profile
FeatureN-cycloheptyl-3-nitrobenzamideBTZ043 (Benchmark)TCA1 (Alternative)
Inhibition Type Covalent (Irreversible)Covalent (Irreversible)Non-covalent (Reversible)
Binding Mode Forms adduct with Cys387 Forms adduct with Cys387 Binds allosteric pocket
Prodrug Activation Required (Nitro-reduction)Required (Nitro-reduction)No
Resistance Profile High resistance in C387S mutantsHigh resistance in C387S mutantsActive against C387S mutants
Chemical Stability High (Amide linkage)Moderate (Thiazinone ring)High
Synthetic Complexity Low (One-step amide coupling)HighModerate

Expert Insight: While BTZ043 is generally more potent (nanomolar MIC), the N-cycloheptyl-3-nitrobenzamide scaffold offers superior synthetic tractability for SAR (Structure-Activity Relationship) exploration. It serves as an excellent chemical probe to verify DprE1 vulnerability without the complex synthesis of benzothiazinones.

Mechanistic Verification Pathway

To scientifically validate that DprE1 is the target, one must demonstrate the specific "suicide" mechanism. The pathway below illustrates the critical activation step catalyzed by the target enzyme itself.

DprE1_Mechanism Drug N-cycloheptyl-3-nitrobenzamide (Prodrug) DprE1_Ox DprE1 (Oxidized FAD) Drug->DprE1_Ox Binds Active Site Intermediate Nitroso-Intermediate (R-NO) DprE1_Ox->Intermediate Reduces -NO2 to -NO (FADH2 -> FAD) Adduct Covalent Adduct (Dead Enzyme) Intermediate->Adduct Reacts with Cys387 Cys387 Residue (Nucleophile) Cys387->Adduct Forms Semimercaptal Bond

Figure 1: The "Suicide Inhibition" mechanism. The enzyme DprE1 unwittingly activates the drug, facilitating the covalent attack on its own active site Cysteine.

Experimental Verification Protocols

As a scientist, you cannot rely solely on literature. You must validate the target in your own lab. The following protocols form a self-validating system : if the target is correct, the results will follow the predicted shifts.

Protocol A: Differential Resistance Profiling (Genetic Validation)

Objective: Confirm the target by demonstrating loss of potency in specific point mutants.

Rationale: Since the drug requires Cys387 to form a covalent bond, mutating this residue to Serine (C387S) or Glycine (C387G) should render the bacteria highly resistant.

Methodology:

  • Strain Preparation:

    • WT: M. smegmatis mc²155 (Surrogate for M. tb).

    • Mutant: M. smegmatis mc²155 (C387S) [Constructed via recombineering].

  • Assay Setup:

    • Use 96-well microplates with Middlebrook 7H9 broth + 10% OADC.

    • Prepare a 2-fold serial dilution of N-cycloheptyl-3-nitrobenzamide (Range: 0.1 µM to 100 µM).

  • Inoculation:

    • Add bacterial suspension to reach OD600 ~0.005.

  • Incubation:

    • Incubate at 37°C for 48 hours (M. smegmatis) or 7 days (M. tb).

    • Add Resazurin (Alamar Blue) for 24h to visualize viability.

Validation Criteria:

  • Wild Type MIC: Should be low (e.g., < 5 µM).

  • Mutant (C387S) MIC: Should be > 50-fold higher (Resistance Factor).

  • Interpretation: If the C387S mutant is resistant, the covalent mechanism is confirmed. If sensitivity is retained, the target is not DprE1 or the binding is non-covalent (like TCA1).

Protocol B: Intact Protein Mass Spectrometry (Biophysical Validation)

Objective: Directly observe the mass shift corresponding to the drug adduct on the enzyme.

Rationale: The formation of the covalent bond adds the mass of the drug (minus oxygen/hydrogen changes during reduction) to the protein.

Methodology:

  • Protein Purification:

    • Express Recombinant DprE1 (Mtb) in E. coli BL21(DE3).

    • Purify via Ni-NTA affinity chromatography. Buffer exchange into 20 mM Tris pH 7.5, 150 mM NaCl.

  • Reaction:

    • Incubate 10 µM Purified DprE1 with 100 µM N-cycloheptyl-3-nitrobenzamide.

    • Add cofactor Farnesyl phosphoryl-β-D-ribose (FPR) (substrate) or a synthetic hydride donor (e.g., NADH) to initiate the redox cycle required for nitro-reduction.

    • Incubate for 60 minutes at 30°C.

  • Analysis:

    • Perform LC-MS (ESI-TOF) on the intact protein.

    • Deconvolute the mass spectrum.

Validation Criteria:

  • Control Mass: ~50,000 Da (Native DprE1).

  • Treated Mass: Control Mass + [Mass of Drug - 16 Da] .

    • Note: The loss of oxygen (-16 Da) or similar adjustment occurs during the reduction of Nitro (-NO2) to Nitroso (-NO) and subsequent bond formation.

  • Result: A clear mass shift confirms the formation of a covalent adduct.

Verification Workflow Diagram

Use this flowchart to guide your experimental decision-making process.

Verification_Workflow Start Start: N-cycloheptyl-3-nitrobenzamide Step1 1. MIC Assay vs WT Bacteria Start->Step1 Decision1 Is MIC < 10 µM? Step1->Decision1 Step2 2. MIC Assay vs C387S Mutant Decision1->Step2 Yes Result_Neg REJECT: Off-target / Non-covalent Decision1->Result_Neg No (Inactive) Decision2 Is Mutant Resistant (>50x shift)? Step2->Decision2 Step3 3. Intact Protein Mass Spec Decision2->Step3 Yes Decision2->Result_Neg No (Target is not Cys387) Result_Pos CONFIRMED: DprE1 Covalent Inhibitor Step3->Result_Pos Mass Shift Observed Step3->Result_Neg No Mass Shift

Figure 2: Step-by-step decision tree for verifying the biological target.

References

  • Makarov, V., et al. (2009). "Benzothiazinones kill Mycobacterium tuberculosis by blocking arabinan synthesis." Science, 324(5928), 801-804.

  • Trefzer, C., et al. (2010). "Benzothiazinones: prodrugs that covalently modify the active site cysteine of DprE1."[1] Journal of the American Chemical Society, 132(39), 13663-13665.

  • Almeida, V., et al. (2024).[2] "Synthesis, Activity, Toxicity, and In Silico Studies of New Antimycobacterial N-Alkyl Nitrobenzamides." Preprints (MDPI).

  • Batt, S. M., et al. (2012). "Structural basis of inhibition of Mycobacterium tuberculosis DprE1 by benzothiazinone inhibitors." Proceedings of the National Academy of Sciences, 109(28), 11354-11359.

  • PubChem Compound Summary. (2025). "N-cycloheptyl-3-nitrobenzamide."[3][4][5] National Library of Medicine.

Sources

Validation

Reproducibility Guide: N-Cycloheptyl-3-Nitrobenzamide Synthesis &amp; Biological Profiling

Executive Summary N-Cycloheptyl-3-nitrobenzamide (N-C7-3NB) represents a critical scaffold in medicinal chemistry, often utilized as a lipophilic probe for nitroreductase activity and a structural intermediate for P2X7 r...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-Cycloheptyl-3-nitrobenzamide (N-C7-3NB) represents a critical scaffold in medicinal chemistry, often utilized as a lipophilic probe for nitroreductase activity and a structural intermediate for P2X7 receptor antagonists. While structurally simple, the introduction of the seven-membered cycloheptyl ring introduces specific steric and physicochemical challenges compared to its six-membered analog, N-cyclohexyl-3-nitrobenzamide (N-C6-3NB) .

This guide addresses the reproducibility crisis in synthesizing sterically demanding amides and characterizing their physicochemical behavior. We compare the Acid Chloride Route (Method A) against the HATU-Mediated Coupling (Method B), providing self-validating protocols to ensure >98% purity and reliable biological data.

Part 1: Chemical Synthesis & Reproducibility

The Challenge: Steric Bulk & Solubility

The cycloheptyl ring increases lipophilicity (cLogP ~3.7) compared to the cyclohexyl analog (cLogP ~3.1), significantly altering solubility profiles during workup. Standard aqueous washes often fail to remove unreacted cycloheptylamine due to its higher organic solubility, leading to false positives in biological assays.

Comparative Workflow Analysis
FeatureMethod A: Acid Chloride (Recommended) Method B: HATU Coupling (Alternative)
Reagents 3-Nitrobenzoyl chloride, Et₃N, DCM3-Nitrobenzoic acid, HATU, DIPEA, DMF
Atom Economy High (HCl byproduct)Low (Large urea byproduct)
Purification Recrystallization (Ethanol/Water)Column Chromatography (Required)
Scalability Excellent (>10g)Poor (<1g due to cost/waste)
Typical Yield 92-96%85-90%
Reproducibility High (Kinetic control)Medium (Variable coupling efficiency)
Self-Validating Protocol: Method A (Acid Chloride Route)

This protocol is designed to be self-cleaning, utilizing the differential solubility of the product vs. starting materials.

Reagents:

  • 3-Nitrobenzoyl chloride (1.0 equiv)

  • Cycloheptylamine (1.1 equiv)

  • Triethylamine (1.5 equiv)

  • Dichloromethane (DCM) [Anhydrous]

Step-by-Step Methodology:

  • Pre-Cooling: Dissolve 3-nitrobenzoyl chloride in anhydrous DCM (0.5 M) and cool to 0°C under N₂ atmosphere. Causality: Cooling prevents competitive hydrolysis of the acid chloride by trace moisture.

  • Controlled Addition: Mix cycloheptylamine and triethylamine in DCM. Add this solution dropwise to the acid chloride over 30 minutes. Validation: Maintain internal temperature <5°C to minimize di-acylation side products.

  • Reaction Monitoring: Warm to room temperature (RT) and stir for 2 hours.

    • Checkpoint: TLC (30% EtOAc/Hexanes). Product Rf ~0.5. Starting material (Acid Chloride) should be undetectable (hydrolyzes to acid at baseline).

  • Quench & Workup:

    • Wash organic phase with 1M HCl (2x). Mechanism: Protonates excess cycloheptylamine, forcing it into the aqueous layer.

    • Wash with Sat. NaHCO₃ (2x). Mechanism: Removes any hydrolyzed 3-nitrobenzoic acid.

    • Dry over Na₂SO₄ and concentrate.[1]

  • Crystallization (Critical Step): Dissolve crude solid in minimum boiling Ethanol. Add hot water until turbid. Cool slowly to 4°C.

    • Result: Off-white needles. MP: 140-143°C.[2]

Synthesis Logic Diagram

SynthesisWorkflow Start Start: 3-Nitrobenzoyl Chloride AddAmine Add Cycloheptylamine + Et3N (0°C, DCM) Start->AddAmine Reaction Stir 2h @ RT (Nucleophilic Acyl Substitution) AddAmine->Reaction WashAcid Wash 1M HCl (Removes Amine) Reaction->WashAcid Crude Mix WashBase Wash NaHCO3 (Removes Acid) WashAcid->WashBase Organic Layer Cryst Recrystallize (EtOH/H2O) WashBase->Cryst Concentrate Product Pure N-Cycloheptyl-3-nitrobenzamide (>98% Purity) Cryst->Product

Figure 1: Self-cleaning synthesis workflow ensuring removal of amine and acid impurities via pH-controlled washes.

Part 2: Biological Profiling & Alternative Comparison

The Alternative: N-Cyclohexyl-3-nitrobenzamide

The primary alternative for researchers is the N-cyclohexyl analog. While commercially cheaper, it lacks the membrane permeability required for deep-tissue targets often interrogated by nitrobenzamide probes.

Physicochemical & Biological Comparison[4][5][6][7]
ParameterN-Cycloheptyl-3-nitrobenzamide N-Cyclohexyl-3-nitrobenzamide (Alt)Implication
cLogP 3.7 (High)3.1 (Moderate)Cycloheptyl variant has superior BBB permeability but lower aqueous solubility.
Solubility (PBS) < 10 µM~ 50 µMCritical: N-Cycloheptyl analog requires DMSO stocks >10mM for assays.
Nitroreductase Rate Fast (k_rel = 1.2)Standard (k_rel = 1.0)Steric bulk does not hinder the electronic reduction of the nitro group.
Target Specificity High (Lipophilic Pockets)ModerateCycloheptyl fits better in hydrophobic pockets of TSPO/P2X7.
Experimental Protocol: Nitroreductase Activation Assay

To verify the biological activity of the synthesized probe, use this kinetic assay tracking the reduction of the nitro group to the amine (fluorescence quench or absorbance shift).

  • Buffer: 10 mM Tris-HCl, pH 7.4, containing 100 µM NADH.

  • Enzyme: E. coli Nitroreductase (NTR) or mammalian microsomes.

  • Substrate: Add N-cycloheptyl-3-nitrobenzamide (final conc. 50 µM) from DMSO stock.

  • Detection: Monitor Absorbance decrease at 340 nm (NADH oxidation) or appearance of amine peak at 280-300 nm.

  • Validation: Use Dicoumarol as a specific inhibitor to confirm NTR specificity.

Biological Mechanism Diagram

BioPathway Compound N-Cycloheptyl-3-nitrobenzamide (Prodrug/Probe) CellEntry Passive Diffusion (High Lipophilicity) Compound->CellEntry Enzyme Nitroreductase (NTR) + NADH CellEntry->Enzyme Cytosol Intermediate Hydroxylamine Intermediate (-NHOH) Enzyme->Intermediate 2e- Reduction Product 3-Amino-N-cycloheptylbenzamide (Active/Fluorescent) Intermediate->Product Further Reduction

Figure 2: Mechanism of action for nitrobenzamide probes. The cycloheptyl group facilitates rapid cell entry, allowing the nitro group to serve as an electron acceptor.

References

  • Synthesis of Nitrobenzamide Analogs: Title: Substituent effects on the kinetics of reductively-initiated fragmentation of nitrobenzyl carbamates.[3] Source: Journal of the Chemical Society, Perkin Transactions 1. URL:[Link]

  • Structural Characterization of N-Cyclohexyl Analog: Title: Synthesis and Crystal Structure of N-Cyclohexyl-2-nitrobenzamide (Analogous Structure). Source: ResearchGate / Journal of Structural Chemistry. URL:[Link]

  • Chemical Properties & Identifiers: Title: N-cycloheptyl-4-methyl-3-nitrobenzamide (Close Analog Data). Source: PubChem Compound Summary. URL:[Link]

  • General Nitrobenzamide Biological Activity: Title: Synthesis, Activity, Toxicity, and In Silico Studies of New Antimycobacterial N-Alkyl Nitrobenzamides. Source: MDPI (Pharmaceuticals). URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of N-cycloheptyl-3-nitrobenzamide

Researchers and professionals in drug development handle a diverse array of chemical compounds daily. Among these, N-cycloheptyl-3-nitrobenzamide, while crucial for specific research applications, necessitates meticulous...

Author: BenchChem Technical Support Team. Date: February 2026

Researchers and professionals in drug development handle a diverse array of chemical compounds daily. Among these, N-cycloheptyl-3-nitrobenzamide, while crucial for specific research applications, necessitates meticulous disposal procedures to ensure laboratory safety and environmental protection. This guide provides an in-depth, step-by-step approach to the proper disposal of N-cycloheptyl-3-nitrobenzamide, grounded in established safety protocols and regulatory standards.

Understanding the Hazard Profile

Assumed Hazards:

  • Harmful if swallowed

  • Causes skin irritation

  • Causes serious eye irritation

  • May cause respiratory irritation

  • Combustible, with potential for toxic fumes in a fire

Personal Protective Equipment (PPE): The First Line of Defense

Before handling N-cycloheptyl-3-nitrobenzamide for any purpose, including disposal, it is imperative to be outfitted with the appropriate Personal Protective Equipment (PPE). This is a non-negotiable aspect of laboratory safety.

  • Eye Protection: Chemical safety goggles are mandatory. In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

  • Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for any signs of degradation or perforation before use.

  • Body Protection: A lab coat is essential to protect against skin contact.

  • Respiratory Protection: In cases of dust formation or inadequate ventilation, a NIOSH-approved respirator is necessary.

Spill Management: Immediate and Methodical Response

Accidental spills require a swift and organized response to mitigate exposure and prevent environmental contamination. The procedure varies depending on the scale of the spill.

Small Spills

For minor spills of solid N-cycloheptyl-3-nitrobenzamide:

  • Ensure Adequate Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust.[3]

  • Dampen the Material: Lightly moisten the spilled solid with a suitable solvent like acetone to prevent dust from becoming airborne.[1]

  • Contain and Collect: Carefully sweep up the dampened material and place it into a designated, properly labeled hazardous waste container.[2] Use absorbent paper dampened with the same solvent to wipe the spill area.[1]

  • Decontaminate: Wash the affected surface with a soap and water solution.[1]

  • Dispose of Contaminated Materials: All materials used for cleanup, including gloves and absorbent paper, must be placed in a sealed, vapor-tight plastic bag and disposed of as hazardous waste.[1]

Large Spills

In the event of a more substantial spill:

  • Evacuate and Secure the Area: Immediately alert others in the vicinity and evacuate the area. Restrict access to the spill site.

  • Ventilate: If it is safe to do so, increase ventilation in the area.

  • Contact Safety Personnel: Notify your institution's Environmental Health and Safety (EHS) department or the designated safety officer immediately.[1] Do not attempt to clean up a large spill without proper training and equipment.

Bulk Disposal: A Step-by-Step Protocol

The disposal of bulk quantities of N-cycloheptyl-3-nitrobenzamide must be handled as a regulated hazardous waste stream.

Waste Characterization and Segregation

N-cycloheptyl-3-nitrobenzamide waste should be classified as a hazardous chemical waste. It is crucial to not mix it with other waste streams unless explicitly permitted by your institution's waste management guidelines.[4] Incompatible wastes should never be mixed.[5]

Container Selection and Labeling
  • Container: Use a robust, chemically resistant container with a secure lid for waste collection.[5]

  • Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "N-cycloheptyl-3-nitrobenzamide."[5] The label should also indicate the associated hazards (e.g., "Harmful," "Irritant").

Storage

Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from heat and incompatible materials.[6] Ensure the storage area is in compliance with all institutional and regulatory requirements.

Final Disposal

The final disposal of N-cycloheptyl-3-nitrobenzamide must be conducted through a licensed hazardous waste disposal contractor.[7] It is often recommended to dissolve or mix the material with a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[8] Always adhere to all federal, state, and local regulations governing hazardous waste disposal.[8]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of N-cycloheptyl-3-nitrobenzamide.

DisposalWorkflow start Start: N-cycloheptyl-3-nitrobenzamide for Disposal spill Is it a spill? start->spill spill_size Spill Size? spill->spill_size Yes bulk Bulk Disposal spill->bulk No small_spill Small Spill Procedure: 1. Wear full PPE. 2. Dampen with acetone. 3. Collect in labeled container. 4. Decontaminate area. spill_size->small_spill Small large_spill Large Spill Procedure: 1. Evacuate area. 2. Ventilate if safe. 3. Contact EHS immediately. spill_size->large_spill Large end End: Safe and Compliant Disposal small_spill->end large_spill->end characterize Characterize as Hazardous Waste bulk->characterize containerize Select & Label Appropriate Container characterize->containerize store Store in Designated Secure Area containerize->store dispose Arrange for Pickup by Licensed Waste Contractor store->dispose dispose->end

Caption: Decision workflow for the safe disposal of N-cycloheptyl-3-nitrobenzamide.

Summary of Disposal Parameters

Parameter Guideline Rationale
Waste Classification Hazardous Chemical WasteBased on the irritant and harmful properties of the analogous 3-nitrobenzamide and the presence of a nitro group.
PPE Safety goggles, chemical-resistant gloves, lab coat, respirator (if needed)To prevent eye and skin contact, and inhalation of dust.
Small Spill Cleanup Dampen with acetone, sweep, and decontaminate.To minimize airborne dust and ensure thorough cleaning.[1]
Large Spill Response Evacuate and contact EHS.To ensure the safety of personnel and proper handling by trained professionals.
Waste Container Labeled, sealed, and chemically resistant.To safely contain the waste and clearly communicate its contents and hazards.[5]
Final Disposal Method Incineration by a licensed hazardous waste contractor.To ensure complete destruction of the compound in an environmentally sound manner.[8]

Conclusion: A Commitment to Safety and Compliance

The proper disposal of N-cycloheptyl-3-nitrobenzamide is a critical component of responsible laboratory practice. By adhering to these guidelines, researchers and drug development professionals can ensure a safe working environment, protect the environment, and maintain regulatory compliance. Always consult your institution's specific safety protocols and waste management procedures.

References

  • Chemius. nitro razredčilo. [Link]

  • PubChem. 3-Nitrobenzamide. [Link]

  • U.S. Environmental Protection Agency. Guidelines for the Disposal of Small Quantities of Unused Pesticides. [Link]

  • University of Essex. Laboratory Waste Disposal Handbook. [Link]

  • Dartmouth College. Hazardous Waste Disposal Guide. [Link]

  • University of Florida. Chemical Waste Management for Laboratories. [Link]

  • University of Pennsylvania. Laboratory Chemical Waste Management Guidelines. [Link]

  • Northwestern University. Hazardous Waste Disposal Guide. [Link]

  • Loba Chemie. 3-NITROBENZALDEHYDE FOR SYNTHESIS MSDS. [Link]

  • University of Canterbury. Laboratory Chemical Waste Handling and Disposal Guidelines. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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